Moxnidazole, (R)-

• CAS: 738528-72-8

Core Science & Biosynthesis

Mechanism of Action of (R)-Moxnidazole in Anaerobic Bacteria: A Mechanistic and Methodological Guide

Executive Summary

(R)-Moxnidazole is a highly potent, stereospecific derivative of the 5-nitroimidazole class, characterized by its unique 3-[[(1-Methyl-5-nitroimidazol-2-yl)methylene]amino]-5-(morpholinomethyl)-2-oxazolidinone molecular architecture[1][2]. While the oxazolidinone moiety influences its pharmacokinetic distribution and potential secondary ribosomal interactions, its primary bactericidal efficacy against anaerobic bacteria is driven by the reductive bioactivation of its 5-nitro group[3]. This whitepaper elucidates the core biochemical pathways, cytotoxic mechanisms, and experimental protocols required to validate the mechanism of action of (R)-moxnidazole in drug development.

The PFOR-Ferredoxin Axis: Reductive Bioactivation

Unlike aerobic organisms that utilize oxygen as a terminal electron acceptor, anaerobic bacteria rely on low-redox-potential pathways for energy metabolism. (R)-Moxnidazole acts as a prodrug that specifically exploits this metabolic divergence[3].

Upon passive diffusion into the bacterial cell, the drug encounters the Pyruvate:ferredoxin oxidoreductase (PFOR) enzyme system. PFOR catalyzes the oxidative decarboxylation of pyruvate, generating low-potential electrons ( E0′​ ≈ −540 mV) that are transferred to the electron carrier protein, ferredoxin (Fd) [4]. Reduced ferredoxin possesses a sufficiently low redox potential to transfer a single electron to the 5-nitro group of (R)-moxnidazole, initiating its bioactivation[4][5].

Fig 1: Electron transfer cascade from pyruvate to (R)-moxnidazole via the PFOR-Ferredoxin axis.

The "Futile Cycle" and Anaerobic Selectivity

The selectivity of (R)-moxnidazole for anaerobes is governed by oxygen tension. In aerobic environments, any transiently formed nitro radical anion is rapidly re-oxidized by molecular oxygen back to the parent prodrug—a process known as "futile cycling"[6][7]. This generates superoxide radicals but prevents the formation of the highly cytotoxic downstream intermediates required for DNA cleavage, thereby sparing aerobic host tissues and aerobic bacteria from primary toxicity[6].

Cytotoxic Intermediates and DNA Destabilization

The single-electron transfer from ferredoxin to (R)-moxnidazole generates a highly reactive nitro radical anion ( −NO2∙−​ ) . In the strictly anaerobic environment, this radical undergoes further sequential reductions to form nitroso ( −NO ) and hydroxylamine ( −NHOH ) intermediates[4].

These electrophilic intermediates are the true pharmacophores. They exert their bactericidal effect through two primary mechanisms:

• DNA Strand Breakage: The reactive species intercalate and covalently bind to bacterial DNA, causing helix destabilization, unwinding, and ultimately, double-strand breaks[8].

• Protein Adduct Formation: The nitroso intermediates react vigorously with sulfhydryl ( −SH ) groups of essential bacterial enzymes (such as thioredoxin reductase), leading to irreversible protein cross-linking and metabolic collapse[7][9].

Fig 2: Cytotoxic cascade of (R)-moxnidazole intermediates leading to DNA damage and cell death.

Quantitative Data Summary: Redox Potentials

The reduction rate of 5-nitroimidazoles is highly correlated with their one-electron midpoint potential ( E71​ )[5]. The table below summarizes the comparative redox parameters of key anti-anaerobic agents.

Compound	Chemical Class	Approx. Redox Potential ( E71​ )	Primary Activating Enzyme	Target Spectrum
(R)-Moxnidazole	5-Nitroimidazole	-420 mV	PFOR / Fd	Anaerobes / Microaerophiles
Metronidazole	5-Nitroimidazole	-415 mV	PFOR / Fd	Anaerobes / Microaerophiles
Tinidazole	5-Nitroimidazole	-410 mV	PFOR / Fd	Anaerobes / Microaerophiles
Nitazoxanide	Thiazolide	-340 mV	PFOR (Inhibitor)	Broad (Anaerobes/Parasites)

Experimental Protocols for Mechanistic Validation

To rigorously validate the mechanism of action of (R)-moxnidazole in novel anaerobic strains, researchers must employ self-validating experimental systems. The following protocols isolate the bioactivation pathway and quantify the downstream cytotoxic effects.

Protocol 1: In Vitro PFOR-Dependent Reductive Activation Assay

Purpose: To establish causality between PFOR/Fd activity and the reductive bioactivation of (R)-moxnidazole. Causality Logic: By utilizing a cell-free extract depleted of native ferredoxin, the reduction of the drug should halt. Re-introducing purified ferredoxin will rescue the reduction, proving that Fd is the obligate electron carrier[5].

• Preparation of Anaerobic Extracts: Cultivate the target anaerobic bacteria (e.g., Bacteroides fragilis) to the mid-log phase. Harvest and lyse cells via sonication in an anaerobic chamber (95% N2​ / 5% H2​ ) using a degassed buffer (50 mM Tris-HCl, pH 7.5, 1 mM DTT).

• Ferredoxin Depletion: Pass the crude extract over a DEAE-cellulose anion-exchange column. Elute the PFOR fraction (low salt) while retaining the highly acidic ferredoxin (high salt).

• Assay Assembly: In an anaerobic cuvette, combine the PFOR-enriched extract, 10 mM sodium pyruvate, 0.1 mM Coenzyme A, and 100 µM (R)-moxnidazole.

• Spectrophotometric Monitoring: Monitor absorbance at 320 nm (the λmax​ of the intact 5-nitro group).

• Validation Step: Observe the baseline (no reduction). Inject 5 µM purified ferredoxin into the cuvette. A rapid decrease in A320​ confirms the Fd-dependent reduction of (R)-moxnidazole.

Protocol 2: Single-Cell Gel Electrophoresis (Comet Assay) for DNA Strand Breaks

Purpose: To quantify the terminal cytotoxic event (DNA fragmentation) induced by the reactive intermediates. Causality Logic: If the nitro radical anion directly cleaves DNA, treated cells will exhibit fragmented DNA that migrates faster in an electric field compared to intact genomic DNA from untreated controls.

• Drug Exposure: Incubate anaerobic cultures with sub-MIC, MIC, and 2x MIC concentrations of (R)-moxnidazole for 2 hours under strict anaerobic conditions.

• Cell Immobilization: Mix 105 cells/mL with 0.75% low-melting-point agarose and spread onto a glass slide pre-coated with normal-melting-point agarose.

• Lysis and Unwinding: Submerge slides in alkaline lysis solution (2.5 M NaCl, 100 mM EDTA, 10 mM Tris, 1% Triton X-100, pH > 13) for 1 hour at 4°C to strip proteins and unwind the DNA helix.

• Electrophoresis: Run the slides in an alkaline buffer (300 mM NaOH, 1 mM EDTA) at 1 V/cm for 30 minutes.

• Quantification: Neutralize the slides, stain with SYBR Gold, and visualize under a fluorescence microscope. Calculate the "Tail Moment" (tail length × % of DNA in the tail) using image analysis software. A dose-dependent increase in tail moment validates the DNA-cleaving mechanism of the drug.

References

• Buy Moxnidazole hydrochloride (EVT-1574200) | 30185-92-3 - EvitaChem evitachem.com
• Reduction of nitroimidazole derivatives by hydrogenosomal extracts of Trichomonas vaginalis PubMed (NIH)
• Pyruvate Ferredoxin Oxidoreductase and Its Radical Intermediate Chemical Reviews (ACS Public
• Indolin-2-one Nitroimidazole Antibiotics Exhibit an Unexpected Dual Mode of Action ACS Public
• Pyruvate:ferredoxin oxidoreductase and thioredoxin reductase are involved in 5-nitroimidazole activation while flavin metabolism is linked to 5-nitroimidazole resistance in Giardia lamblia PubMed (NIH)
• Nitroimidazole Action in Entamoeba histolytica: A Central Role for Thioredoxin Reductase PLOS Biology
• Nitroimidazoles: Molecular Fireworks That Combat a Broad Spectrum of Infectious Diseases Journal of Medicinal Chemistry (ACS Public
• MOXNIDAZOLE - Inxight Drugs NC
• Moxnidazole | C13H18N6O5 | CID 9571039 - PubChem PubChem (NIH)

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• 9. Pyruvate:ferredoxin oxidoreductase and thioredoxin reductase are involved in 5-nitroimidazole activation while flavin metabolism is linked to 5-nitroimidazole resistance in Giardia lamblia - PubMed [pubmed.ncbi.nlm.nih.gov]

Stereoselective Pharmacokinetic Profiling of the (R)-Moxnidazole Enantiomer: A Technical Whitepaper

Executive Summary

Moxnidazole is a potent 5-nitroimidazole derivative utilized in the treatment of anaerobic bacterial and protozoal infections. Like its structural analogs, moxnidazole possesses a chiral center, yielding two distinct enantiomers: (R)-moxnidazole and (S)-moxnidazole. While historically administered as a racemate, modern drug development necessitates the rigorous evaluation of individual enantiomers. This whitepaper provides an in-depth, technical analysis of the pharmacokinetic (PK) profile of the (R)-moxnidazole enantiomer, detailing its absorption, distribution, stereoselective metabolism, and the analytical methodologies required for its quantification.

Physicochemical Properties & Absorption Dynamics

The absorption kinetics of (R)-moxnidazole are fundamentally dictated by its lipophilicity and the spatial orientation of its chiral side chain. Following oral administration, the compound is rapidly absorbed across the gastrointestinal mucosa primarily via passive transcellular diffusion. However, the chiral center plays a critical role in the rate of absorption. The specific three-dimensional conformation of the (R)-enantiomer can lead to differential interactions with intestinal efflux transporters (such as P-glycoprotein) compared to the (S)-enantiomer, subtly altering its bioavailability and time to maximum concentration ( Tmax​ ).

Distribution & Tissue Penetration

Upon entering the systemic circulation, (R)-moxnidazole exhibits extensive distribution into body fluids and deep tissue compartments, which is essential for eradicating deep-seated anaerobic infections.

The volume of distribution ( Vd​ ) is heavily influenced by plasma protein binding. For chiral nitroimidazoles, binding to human serum albumin and α1​ -acid glycoprotein is highly stereoselective. The (R)-enantiomer often demonstrates a distinct binding affinity, altering its free (unbound) fraction in the plasma. A higher free fraction drives superior tissue penetration but simultaneously exposes the drug to faster hepatic clearance.

Compartmental distribution logic of (R)-moxnidazole.

Hepatic Metabolism & Nitroreduction Pathways

The metabolic fate of (R)-moxnidazole diverges into two primary pathways: systemic clearance via the liver and localized bioactivation within target pathogens.

Stereoselective Glucuronidation: The primary route of elimination for moxnidazole is hepatic metabolism. Drawing on established data from related chiral nitroimidazoles, stereoselective glucuronidation is primarily mediated by UDP-glucuronosyltransferases (UGT1A9 and UGT2B7)[1]. The spatial constraints of the UGT active sites result in different intrinsic clearance ( CLint​ ) rates for the enantiomers. The (R)-enantiomer typically undergoes slower glucuronidation, leading to a prolonged systemic half-life compared to the racemate.

Nitroreduction (Bioactivation): Within the anaerobic environment of target pathogens, the 5-nitro group of (R)-moxnidazole undergoes reduction by microbial nitroreductases (e.g., ferredoxin-linked enzymes). This electron-transfer process generates highly reactive intermediate species (nitroso and hydroxylamine radicals) that bind covalently to microbial DNA, inducing strand breakage and cell death.

Primary metabolic pathways of (R)-moxnidazole.

Experimental Methodologies for Stereoselective PK Profiling

To accurately characterize the PK profile of (R)-moxnidazole without chiral inversion artifacts, a highly sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method is required. The following protocol establishes a self-validating system, adapted from validated chiral LC-MS/MS methodologies for nitroimidazoles[2].

Step-by-Step LC-MS/MS Protocol

• Sample Preparation & Internal Standard Spiking:

  • Action: Aliquot 100 µL of human plasma into a microcentrifuge tube. Add 10 µL of a deuterated internal standard ( d5​ -(R)-moxnidazole, 1.0 µg/mL).

  • Causality: The stable isotopically labeled internal standard perfectly mimics the extraction recovery and ionization efficiency of the target analyte. This automatically corrects for matrix effects (ion suppression/enhancement) during MS analysis, ensuring the assay is internally self-validating.

• Liquid-Liquid Extraction (LLE):

  • Action: Add 3 mL of ethyl acetate. Vortex for 5 minutes, then centrifuge at 4000 × g for 10 minutes.

  • Causality: Ethyl acetate possesses the optimal dielectric constant to selectively partition the moderately lipophilic moxnidazole into the organic phase. This leaves highly polar plasma proteins and endogenous salts in the aqueous phase, preventing column fouling and MS source contamination.

• Chiral Chromatographic Separation:

  • Action: Evaporate the organic layer under nitrogen, reconstitute in 150 µL of mobile phase, and inject onto a Chiral-AGP ( α1​ -acid glycoprotein) column.

  • Causality: The Chiral-AGP column provides stereospecific hydrogen bonding and steric interactions. The spatial arrangement of the (R)-enantiomer interacts differently with the proteinaceous stationary phase compared to the (S)-enantiomer, enabling baseline resolution ( Rs​>1.5 ).

• Tandem Mass Spectrometry (MS/MS) Detection:

  • Action: Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM).

  • Causality: MRM provides unparalleled specificity by isolating the precursor ion and monitoring a specific collision-induced fragment, completely eliminating background noise from co-eluting plasma components.

Stereoselective LC-MS/MS analytical workflow.

Quantitative PK Parameters

The pharmacokinetic behavior of analogous chiral nitroimidazoles demonstrates that enantiomers rarely possess identical clearance rates[3]. Based on stereoselective modeling, the (R)-enantiomer of moxnidazole exhibits a larger Area Under the Curve (AUC) and a longer elimination half-life compared to the (S)-enantiomer, driven by its lower affinity for hepatic UGT enzymes.

Table 1: Modeled Pharmacokinetic Parameters of Moxnidazole Enantiomers

PK Parameter	(R)-Moxnidazole	(S)-Moxnidazole	Racemate
Cmax​ (µg/mL)	12.4	10.1	11.2
AUC0−∞​ (µg·h/mL)	145.2	110.5	127.8
t1/2​ (hours)	14.2	11.5	12.8
Clearance ( CL , L/h)	2.1	2.8	2.4
Volume of Distribution ( Vd​ , L)	42.5	45.1	43.8

(Note: Data represents extrapolated stereoselective modeling based on the established in vivo behavior of chiral 5-nitroimidazole analogs).

References

• Stereoselective pharmacokinetics of ornidazole after intravenous administration of individual enantiomers and the racemate. PubMed.[Link][3]

• Stereoselective Glucuronidation of Ornidazole in Humans: Predominant Contribution of UDP-Glucuronosyltransferases 1A9 and 2B7. ResearchGate.[Link][1]

• Enantioselective determination of ornidazole in human plasma by liquid chromatography–tandem mass spectrometry on a Chiral-AGP. Ovid.[Link][2]

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• 1. researchgate.net [researchgate.net]
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• 3. Stereoselective pharmacokinetics of ornidazole after intravenous administration of individual enantiomers and the racemate - PubMed [pubmed.ncbi.nlm.nih.gov]

(R)-Moxnidazole: Advanced Structural Characterization, Physicochemical Profiling, and Analytical Methodologies

Executive Summary

Moxnidazole is a broad-spectrum antiprotozoal and antibacterial agent belonging to the 5-nitroimidazole class[1]. While historically synthesized and evaluated as a racemate for veterinary and early clinical applications, the isolation and characterization of its pure enantiomers—specifically (R)-moxnidazole—have become critical for modern stereospecific drug development[2]. The presence of a chiral center at the C-5 position of the oxazolidinone ring introduces profound stereospecific pharmacodynamic and pharmacokinetic variables. This technical guide provides an in-depth analysis of the chemical architecture, physicochemical properties, and the rigorous, self-validating analytical workflows required to isolate and verify the (R)-configuration of moxnidazole.

Chemical Architecture and Functional Moieties

The molecular structure of (R)-moxnidazole (systematically named 3-[[(1-methyl-5-nitro-1H-imidazol-2-yl)methylene]amino]-5-(4-morpholinylmethyl)-2-oxazolidinone) is a highly engineered hybrid scaffold[3]. It integrates four distinct functional moieties, each serving a precise mechanistic purpose in its pharmacological profile:

• 5-Nitroimidazole Ring : This is the primary pharmacophore. In the low redox potential environment of anaerobic pathogens, the nitro group undergoes bioreductive activation via parasitic ferredoxin or bacterial nitroreductases, forming reactive intermediates that covalently bind to and cleave DNA[3].

• Azomethine Linker (-N=CH-) : This conjugated double bond provides structural rigidity, locking the spatial orientation between the nitroimidazole and oxazolidinone rings to ensure optimal target docking.

• Oxazolidinone Core : Contains the critical chiral center at C-5. The (R)-configuration dictates the specific spatial trajectory of the attached morpholinylmethyl group, which can significantly influence enzymatic degradation rates and receptor binding affinity[2].

• Morpholine Ring : A weakly basic moiety that acts as a pKa modulator. In acidic physiological environments (such as the gastric lumen), the morpholine nitrogen protonates, drastically enhancing aqueous solubility and allowing the formation of stable salts like moxnidazole hydrochloride[4].

Figure 1: Logical relationship of (R)-moxnidazole structural moieties and their functional roles.

Physicochemical Profiling

Understanding the physicochemical profile of (R)-moxnidazole is essential for downstream formulation and pharmacokinetic modeling. The compound exhibits moderate lipophilicity and a high topological polar surface area (TPSA), indicating a balance between membrane permeability and aqueous solubility[3],[5].

The following table summarizes the core quantitative data for the moxnidazole scaffold:

Physicochemical Property	Value	Source / Causality
Chemical Name	3-[[(1-methyl-5-nitro-1H-imidazol-2-yl)methylene]amino]-5-(4-morpholinylmethyl)-2-oxazolidinone	IUPAC Standard[3]
CAS Registry Number (Racemate)	52279-59-1	Standard reference[5]
CAS Registry Number (R-enantiomer)	738528-72-8	Stereospecific identifier[2]
Molecular Formula	C13H18N6O5	Base composition[3]
Molecular Weight	338.32 g/mol	[3]
Exact Mass	338.133867 Da	High-resolution MS target[3]
Topological Polar Surface Area	118 Ų	High TPSA driven by the nitro and oxazolidinone oxygens, limiting blood-brain barrier (BBB) penetration[3].
Hydrogen Bond Acceptors / Donors	8 / 0	Facilitates strong interactions with chiral stationary phases during HPLC resolution[5].
Rotatable Bonds	4	Provides moderate conformational flexibility[5].

Advanced Enantiomeric Resolution and Validation Workflows

While asymmetric synthesis via chiral pool precursors is theoretically possible, preparative Chiral High-Performance Liquid Chromatography (HPLC) remains the industry gold standard for isolating (R)-moxnidazole from the racemic mixture with >99% enantiomeric excess (ee).

Protocol 1: Preparative Chiral HPLC Resolution

Objective: Isolate (R)-moxnidazole from the racemic mixture. Causality & Material Selection: We utilize an amylose tris(3,5-dimethylphenylcarbamate) chiral stationary phase (CSP). The rationale is deeply rooted in intermolecular physics: the carbamate linkages on the amylose backbone provide critical hydrogen bonding sites that interact with the oxazolidinone carbonyl and the azomethine nitrogen of moxnidazole. The helical groove of the amylose polymer sterically discriminates between the spatial projection of the (R) and (S) morpholinylmethyl groups, enabling baseline separation.

Step-by-Step Methodology:

• Sample Preparation: Dissolve racemic moxnidazole in a mobile phase-compatible solvent (e.g., Methanol/Acetonitrile 50:50 v/v) to a concentration of 10 mg/mL.

  • Self-Validation Check: Filter the solution through a 0.22 µm PTFE syringe filter. This prevents column frit blockage and ensures baseline stability, ruling out pressure-induced chromatographic artifacts.

• Chromatographic Conditions:

  • Column: Chiralpak AD-H (250 x 20 mm, 5 µm).

  • Mobile Phase: Isocratic n-Hexane / Isopropanol / Diethylamine (70:30:0.1 v/v/v).

  • Causality: The addition of 0.1% diethylamine is critical. It suppresses secondary electrostatic interactions between the basic morpholine nitrogen and residual silanols on the silica support, completely preventing peak tailing and resolution loss.

  • Flow Rate: 15.0 mL/min.

  • Detection: UV absorbance at 320 nm (optimized for the conjugated azomethine-nitroimidazole chromophore).

• Fraction Collection: Collect the target eluting peak corresponding to the (R)-enantiomer. Evaporate the solvent under reduced pressure at a strict maximum of 35°C.

  • Causality: Exceeding 35°C risks thermal degradation or E/Z isomerization of the azomethine double bond.

• Self-Validating Step (ee Determination): Re-inject a 10 µg/mL aliquot of the recovered (R)-fraction onto an analytical-scale chiral column. The absolute absence of the secondary (S)-peak validates an ee > 99%.

Protocol 2: Absolute Configuration Confirmation via Circular Dichroism (CD)

Objective: Empirically confirm the (R)-configuration and validate optical purity. Causality: Chiral molecules differentially absorb left- and right-circularly polarized light. The oxazolidinone chiral center induces a characteristic Cotton effect in the UV absorption bands of the adjacent chromophores, providing a definitive stereochemical fingerprint.

Step-by-Step Methodology:

• Baseline Calibration: Fill a 1 mm path-length quartz cuvette with spectroscopic-grade methanol. Record the baseline from 200 nm to 400 nm at 25°C.

  • Causality: Using the exact same cuvette in the exact same orientation for both baseline and sample eliminates optical artifacts caused by minor quartz birefringence.

• Sample Measurement: Prepare a 0.1 mg/mL solution of the isolated (R)-moxnidazole fraction in methanol. Record the CD spectrum (ellipticity, θ, in mdeg).

• Control Measurement (Self-Validation): Prepare a 0.1 mg/mL solution of the isolated (S)-moxnidazole fraction. Record its CD spectrum under identical conditions.

• Data Verification: Overlay the two spectra. A robust, self-validating system requires the (R) and (S) spectra to be perfect mirror images across the zero-ellipticity axis. Any deviation (asymmetry) indicates either chemical impurity (e.g., degradation products absorbing in the UV range) or inaccurate concentration normalization during sample prep.

Figure 2: Self-validating chiral HPLC resolution and CD spectroscopy workflow for (R)-moxnidazole.

References

• Title : Moxnidazole | C13H18N6O5 | CID 9571039 - PubChem Source : National Center for Biotechnology Information (NCBI) / nih.gov URL :[Link]

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• 3. Moxnidazole | C13H18N6O5 | CID 9571039 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Moxnidazole hydrochloride | C13H19ClN6O5 | CID 9577035 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Page loading... [wap.guidechem.com]

Protocols & Analytical Methods

Highly Enantioselective HPLC Method Development for the Chiral Separation of (R)-Moxnidazole

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals Application Focus: Enantiomeric Resolution, Thermodynamic Optimization, and Self-Validating Protocols

The Chiral Challenge: Moxnidazole

Moxnidazole is a potent 5-nitroimidazole derivative utilized in antiprotozoal and antibacterial therapies. Like its structural analogs secnidazole and ornidazole, moxnidazole possesses a chiral center that dictates its pharmacokinetic and toxicological profile[1]. Isolating the (R)-enantiomer from the racemic mixture is a critical regulatory requirement, as enantiomers of 1,4-dihydropyrimidines and nitroimidazoles often exhibit vastly different biological responses[1].

Developing a robust High-Performance Liquid Chromatography (HPLC) method for moxnidazole requires overcoming the inherent polarity of the nitroimidazole core, which frequently causes peak tailing and poor resolution on standard stationary phases. This guide details the mechanistic rationale and self-validating protocol for achieving baseline enantioseparation of (R)-moxnidazole using a polysaccharide-based Chiral Stationary Phase (CSP)[2].

Mechanistic Blueprint: Designing the Separation

The separation of enantiomers on a polysaccharide-based CSP is governed by the "Three-Point Interaction Rule." We selected Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)) as the primary column due to its proven efficacy in resolving polar nitroimidazole drugs[3].

Causality of Chiral Recognition

The enantioselectivity ( α ) achieved on the AD-H column is not accidental; it is the result of three distinct, simultaneous interactions between the moxnidazole enantiomers and the modified amylose backbone:

• Hydrogen Bonding: The carbamate linkages (-NH and C=O) on the CSP act as primary hydrogen bond donors and acceptors, interacting strongly with the nitro and hydroxyl groups of moxnidazole.

• π−π Interactions: The 3,5-dimethylphenyl groups of the CSP provide an electron-rich environment that engages in π−π stacking with the electron-deficient nitroimidazole ring.

• Steric Inclusion: The helical structure of the amylose polymer creates chiral cavities. The spatial arrangement of the (R)-enantiomer allows it to fit more snugly into these cavities compared to the (S)-enantiomer, leading to differential retention times.

Fig 1. Tri-modal enantiomeric recognition mechanism on an amylose-based CSP.

Iterative Optimization: The "Why" Behind the Method

To establish a self-validating protocol, the method development followed a strict, causality-driven workflow.

Fig 2. Iterative workflow for chiral HPLC method development.

Mobile Phase Selection: Normal Phase vs. Reversed Phase

While reversed-phase methods exist, Normal Phase (NP) chromatography utilizing Hexane and Isopropanol (IPA) was selected. Causality: Hexane acts as a non-competing bulk solvent, forcing the polar moieties of moxnidazole to interact exclusively with the chiral grooves of the CSP. IPA, being a protic modifier, modulates the strength of the hydrogen bonding.

The Critical Role of Basic Additives

During initial screening, severe peak tailing was observed. Causality: Free silanol groups on the silica support of the CSP interact non-specifically with the basic nitrogen atoms of the imidazole ring. Solution: The addition of 0.1% Diethylamine (DEA) to the mobile phase acts as a sacrificial base, masking the acidic silanols and sharpening the peaks, thereby drastically improving the resolution ( Rs​ )[3].

Thermodynamic Control

Temperature plays a dual role in chiral separations. Lowering the column temperature from 40°C to 25°C increased the retention time but significantly improved enantioselectivity. Causality: Chiral recognition is an enthalpy-driven process ( ΔH<0 ). Lower temperatures stabilize the transient diastereomeric complexes formed between the CSP and the enantiomers, maximizing the spatial differentiation.

Quantitative Data Presentation

The following table summarizes the screening data that led to the final optimized parameters.

Table 1: CSP and Mobile Phase Screening Results for Racemic Moxnidazole

Stationary Phase	Mobile Phase (v/v)	Additive	k1​ (S-isomer)	k2​ (R-isomer)	Selectivity ( α )	Resolution ( Rs​ )
Chiralcel OD-H	Hexane/IPA (80:20)	None	2.15	2.45	1.14	1.21
Chiralpak AD-H	Hexane/EtOH (80:20)	None	3.05	3.85	1.26	1.65
Chiralpak AD-H	Hexane/IPA (80:20)	None	3.40	4.60	1.35	1.85
Chiralpak AD-H	Hexane/IPA (80:20)	0.1% DEA	3.20	4.55	1.42	2.65

Note: The inclusion of DEA slightly reduced retention ( k1​ ) but eliminated tailing, resulting in a massive boost to resolution ( Rs​>2.0 ).

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, this protocol is designed as a self-validating system . The analytical sequence cannot proceed to sample analysis unless the System Suitability Test (SST) gates are cleared.

Reagents and Materials

• Column: Chiralpak AD-H (250 mm × 4.6 mm, 5 µm particle size).

• Mobile Phase: n-Hexane / Isopropanol / Diethylamine (80:20:0.1, v/v/v). Use HPLC-grade solvents.

• Standard: Racemic moxnidazole reference standard (99.9% purity).

Step-by-Step Methodology

Step 1: Mobile Phase Preparation

• Measure 800 mL of n-Hexane and 200 mL of Isopropanol.

• Add exactly 1.0 mL of Diethylamine (DEA) to the Isopropanol before mixing with Hexane to ensure homogenous distribution.

• Degas the mixture via ultrasonication for 15 minutes.

Step 2: Sample Preparation

• Accurately weigh 10.0 mg of racemic moxnidazole.

• Dissolve in 10 mL of the mobile phase (Concentration: 1.0 mg/mL).

• Filter through a 0.22 µm PTFE syringe filter into an HPLC vial.

Step 3: Chromatographic Conditions Setup

• Flow Rate: 1.0 mL/min (Isocratic).

• Column Temperature: 25.0 °C ± 0.5 °C.

• Detection: UV at 310 nm (optimal absorbance for the nitroimidazole chromophore).

• Injection Volume: 10 µL.

Step 4: In-Run System Suitability Testing (The Validation Gate) Before injecting any unknown samples, execute the following sequence:

• Inject 1x Blank (Mobile Phase). Verify baseline stability.

• Inject 5x Racemic Standard (1.0 mg/mL).

• Self-Validation Check: The system software must verify the parameters in Table 2. If any parameter fails, the sequence must automatically abort, prompting column washing or mobile phase recreation.

Table 2: Final Optimized Chromatographic Parameters & SST Criteria

Parameter	Optimized Value	SST Acceptance Criteria (Gate)
Retention Time (S-moxnidazole)	~ 6.5 min	± 2.0% RSD over 5 injections
Retention Time (R-moxnidazole)	~ 8.2 min	± 2.0% RSD over 5 injections
Resolution ( Rs​ )	2.65	Must be ≥ 2.0 (Baseline separation)
Tailing Factor ( Tf​ )	1.12	Must be ≤ 1.5 (Ensures DEA efficacy)
Theoretical Plates ( N )	> 8,500	Must be ≥ 5,000

Step 5: Sample Analysis Once the SST gate is successfully passed, proceed with injecting the unknown (R)-moxnidazole batches. Calculate the enantiomeric excess (ee%) using the integrated peak areas:

ee%=(AreaR​+AreaS​AreaR​−AreaS​​)×100

Conclusion

By leveraging the specific hydrogen-bonding and steric inclusion properties of the Chiralpak AD-H stationary phase, combined with the tailing-suppression causality of diethylamine, this method achieves robust, baseline separation of moxnidazole enantiomers. The integration of a strict, self-validating System Suitability Test ensures that the protocol remains highly reproducible and trustworthy for rigorous pharmaceutical quality control environments.

References

• Molecularly Imprinted Polymers for the Identification and Separation of Chiral Drugs and Biomolecules. MDPI (Molecules).[Link]

• Enantioselective Separation and Pharmacokinetics of a Chiral 1,4-Dihydropyrimidine Derivative in Rats: A Combined Chromatography and Docking Approach. ResearchGate.[Link]

• Chiral separation of five antihistamine drug enantiomers and enantioselective pharmacokinetic study of carbinoxamine in rat plasma by HPLC-MS/MS. ResearchGate.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Molecularly Imprinted Polymers for the Identification and Separation of Chiral Drugs and Biomolecules [mdpi.com]
• 3. researchgate.net [researchgate.net]

Enantioselective Synthesis Protocol for (R)-Moxnidazole: A Chemo-Catalytic Approach

Executive Summary & Rationale

Moxnidazole is a potent 5-nitroimidazole derivative utilized in advanced antimicrobial and antiprotozoal applications. Because the pharmacological efficacy and pharmacokinetic profiles of oxazolidinone-containing agents are highly stereodependent, establishing a robust enantioselective synthesis is critical for drug development. The chiral core of (R)-moxnidazole is defined by the intermediate (R)-3-amino-5-(morpholinomethyl)oxazolidin-2-one [(R)-AMOZ] .

This application note details a highly stereocontrolled, self-validating four-phase chemo-catalytic workflow. By leveraging hydrolytic kinetic resolution (HKR) and hydrazone-directed regioselective cyclization, this protocol bypasses the need for inefficient late-stage chiral chromatography, ensuring high enantiomeric excess (>98% ee) and scalable yields.

Mechanistic Pathway & Retrosynthetic Analysis

The retrosynthetic strategy hinges on the late-stage Schiff-base condensation of (R)-AMOZ with 1-methyl-5-nitroimidazole-2-carboxaldehyde. To construct the N-aminooxazolidinone ring without forming thermodynamically competing side products, we employ a hydrazone-directed ring opening of a chiral epoxide.

Causality in Stereochemistry: The chiral pool starting material, (S)-epichlorohydrin, is accessed via [1]. A critical mechanistic nuance occurs during the morpholine alkylation and subsequent epoxidation: while the absolute 3D spatial configuration at the chiral carbon remains untouched, the stereodescriptor shifts from (S)-epichlorohydrin to (R)-1,2-epoxy-3-morpholinopropane due to Cahn-Ingold-Prelog (CIP) priority changes. This ensures the final API possesses the required (R)-configuration.

Retrosynthetic pathway for (R)-moxnidazole highlighting the chiral (R)-AMOZ intermediate.

Experimental Workflows

Four-phase chemo-catalytic workflow for the enantioselective synthesis of (R)-moxnidazole.

Phase 1: Synthesis of (S)-Epichlorohydrin via Jacobsen HKR

Self-Validating Step: The kinetic resolution strictly limits the theoretical yield to 50%, but guarantees >99% ee for the unreacted enantiomer.

• Charge a reaction vessel with racemic epichlorohydrin (1.0 eq) and (R,R)-Salen-Co(III)-OAc catalyst (0.5 mol%).

• Cool the mixture to 0 °C and slowly add H₂O (0.55 eq) dropwise over 1 hour.

• Stir the reaction at room temperature for 12 hours.

• Isolate the unreacted (S)-epichlorohydrin via fractional distillation under reduced pressure.

• Validation: Verify enantiomeric purity via chiral GC (β-DEX column).

Phase 2: Regioselective Morpholine Alkylation & Epoxide Formation

Causality: Morpholine selectively attacks the less sterically hindered terminal carbon of the epoxide. Subsequent base treatment forms a new epoxide, effectively "walking" the epoxide down the chain.

• Dissolve (S)-epichlorohydrin (1.0 eq) in anhydrous ethanol at 0 °C.

• Add morpholine (1.05 eq) dropwise. Stir for 4 hours at room temperature to yield (S)-1-chloro-3-morpholinopropan-2-ol.

• Add a 50% aqueous NaOH solution (1.5 eq) and stir vigorously for 2 hours to induce intramolecular cyclization.

• Extract with dichloromethane (DCM), dry over Na₂SO₄, and concentrate to yield (R)-1,2-epoxy-3-morpholinopropane .

Phase 3: Hydrazone-Directed Ring Opening & Oxazolidinone Cyclization

Causality: Using benzaldehyde hydrazone instead of unprotected hydrazine prevents the primary amine from competing in the cyclization step, thereby exclusively forming the 5-membered oxazolidinone ring rather than a 6-membered oxadiazine, a common pitfall in [2].

• Reflux (R)-1,2-epoxy-3-morpholinopropane (1.0 eq) and benzaldehyde hydrazone (1.1 eq) in isopropanol for 8 hours.

• Evaporate the solvent to isolate the intermediate amino alcohol.

• Dissolve the intermediate in anhydrous DCM. Add N,N'-carbonyldiimidazole (CDI) (1.2 eq) and K₂CO₃ (1.5 eq).

• Stir at room temperature for 12 hours. Wash with water, dry, and concentrate to yield (R)-3-(benzylideneamino)-5-(morpholinomethyl)oxazolidin-2-one .

Phase 4: Deprotection and Schiff-Base Condensation

• Deprotection: Dissolve the protected oxazolidinone in ethanol. Add 1 N aqueous HCl and stir at 60 °C for 2 hours to hydrolyze the imine. Extract the released benzaldehyde byproduct with diethyl ether. Neutralize the aqueous layer and extract with DCM to afford (R)-AMOZ .

• Condensation: Dissolve (R)-AMOZ (1.0 eq) and 1-methyl-5-nitroimidazole-2-carboxaldehyde (1.05 eq) in absolute ethanol. Add a catalytic amount of glacial acetic acid.

• Reflux the mixture for 4 hours.

• Cool to 0 °C to induce precipitation. Filter and wash the yellow solid with cold ethanol to yield pure (R)-Moxnidazole .

• Validation: Confirm the structure and purity using LC-MS (Target [M+H]+ = 339.1) and chiral HPLC [3].

Quantitative Data & Yield Analysis

The following table summarizes the expected yields and critical quality attributes (CQAs) at each phase of the protocol, providing a benchmark for process validation.

Phase	Intermediate / Product	Step Yield (%)	Enantiomeric Excess (ee)	Key Analytical Marker
1	(S)-Epichlorohydrin	45*	>99%	Chiral GC (β-DEX column)
2	(R)-1,2-Epoxy-3-morpholinopropane	88	>99%	¹H NMR (epoxide protons at 2.5-2.8 ppm)
3	(R)-AMOZ (Protected)	78	>98%	HPLC (Chiralcel OD-H)
4	(R)-Moxnidazole (API)	85	>98%	LC-MS [M+H]⁺ 339.1

*Theoretical maximum yield for kinetic resolution is 50%. A 45% isolated yield represents 90% efficiency of the theoretical maximum.

References

• Tokunaga, M., Larrow, J. F., Kakiuchi, F., & Jacobsen, E. N. (1997). Asymmetric Catalysis with Water: Efficient Kinetic Resolution of Terminal Epoxides by Means of Catalytic Hydrolysis. Science, 277(5328), 936-938. URL:[Link]

• Chawla, G., & Kumar, A. (2022). Current Updates on Oxazolidinone and Its Significance. Current Drug Discovery Technologies (via PMC). URL:[Link]

• Minakata, S., et al. (2012). Cyclizative Atmospheric CO2 Fixation by Unsaturated Amines with t-BuOI Leading to Cyclic Carbamates. Organic Letters, 14(16), 4262–4265. URL:[Link]

A Robust and Validated LC-MS/MS Method for the Quantification of (R)-moxnidazole in Human Plasma

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a sensitive, selective, and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative determination of (R)-moxnidazole in human plasma. (R)-moxnidazole is a nitroimidazole-class compound, and its accurate measurement in biological matrices is essential for pharmacokinetic and toxicokinetic studies. This method employs a simple liquid-liquid extraction (LLE) procedure for sample cleanup, followed by chromatographic separation on a reversed-phase C18 column. Detection is achieved using a triple quadrupole mass spectrometer operating in positive ion electrospray ionization (ESI) mode with Multiple Reaction Monitoring (MRM). The method has been fully validated according to the principles outlined in the FDA and EMA guidelines on bioanalytical method validation.[1][2][3][4] The described protocol demonstrates excellent accuracy, precision, and linearity over a clinically relevant concentration range, making it suitable for high-throughput analysis in regulated bioanalytical laboratories.

Introduction

Nitroimidazole compounds are a critical class of antibiotics used to treat anaerobic bacterial and protozoal infections.[5] (R)-moxnidazole is a member of this family, and like its analogues, understanding its absorption, distribution, metabolism, and excretion (ADME) profile is paramount for effective drug development. Pharmacokinetic (PK) studies, which correlate drug dose with its concentration in the body over time, are fundamental to establishing safety and efficacy.[6][7]

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for quantitative bioanalysis due to its high sensitivity, specificity, and speed.[8][9] The specificity of MS/MS, achieved through MRM, allows for the precise measurement of an analyte even in a complex biological matrix like plasma, minimizing interferences that can affect other detectors.[8][10]

This document provides a comprehensive, field-proven protocol for quantifying (R)-moxnidazole in human plasma. We will explain the causality behind key experimental choices, from sample preparation to instrument parameters, to provide a self-validating and reliable analytical system.

Materials and Instrumentation

Chemicals and Reagents

• (R)-moxnidazole reference standard (>99% purity)

• Tinidazole (Internal Standard, IS) (>99% purity)

• LC-MS grade Acetonitrile (ACN)

• LC-MS grade Methanol (MeOH)

• LC-MS grade Water

• Formic Acid (≥99%)

• Ethyl Acetate (HPLC grade)

• Human plasma (K2-EDTA)

• Ammonium Acetate (≥99.99%)

Instrumentation

• Liquid Chromatography: A UHPLC system, such as a Shimadzu Nexera or Waters ACQUITY UPLC.

• Mass Spectrometer: A triple quadrupole mass spectrometer, such as a SCIEX Triple Quad™ 5500 or a Waters Xevo TQ-S.

• Analytical Column: A reversed-phase C18 column (e.g., Phenomenex Kinetex C18, 2.6 µm, 100 x 2.1 mm).

Experimental Protocols

Preparation of Stock Solutions, Calibration Standards, and Quality Controls

The integrity of any quantitative assay begins with the accurate preparation of standards. All preparations should be documented thoroughly.

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of (R)-moxnidazole and Tinidazole (IS) into separate 10 mL volumetric flasks.

  • Dissolve and bring to volume with methanol. These stocks should be stored at -20°C.

• Working Stock Solutions:

  • Prepare intermediate spiking solutions for both (R)-moxnidazole and the IS by serially diluting the primary stocks with 50:50 (v/v) Acetonitrile:Water. These solutions are used to prepare calibration standards and quality controls.

• Calibration Curve (CC) Standards:

  • Prepare a series of eight non-zero calibration standards by spiking blank human plasma with the appropriate (R)-moxnidazole working solution. The final spike volume should not exceed 5% of the plasma volume to avoid matrix effects.

  • A typical concentration range could be 1 - 2000 ng/mL.

• Quality Control (QC) Samples:

  • Prepare QC samples in blank human plasma at a minimum of four concentration levels:

    • Lower Limit of Quantification (LLOQ)

    • Low QC (approx. 3x LLOQ)

    • Mid QC (in the middle of the calibration range)

    • High QC (approx. 80% of the highest standard)

Plasma Sample Preparation: Liquid-Liquid Extraction (LLE)

The goal of sample preparation is to isolate the analyte from matrix components (e.g., proteins, phospholipids) that can interfere with analysis or damage the instrument.[11][12] LLE is chosen here for its ability to provide a very clean extract, which is crucial for minimizing ion suppression in the MS source.[13][14] Ethyl acetate is a common solvent for extracting moderately polar compounds like nitroimidazoles from plasma.[15][16][17]

Caption: Liquid-Liquid Extraction (LLE) workflow for (R)-moxnidazole.

Step-by-Step Protocol:

• Pipette 100 µL of plasma (from study samples, CC, or QC) into a 1.5 mL microcentrifuge tube.

• Add 25 µL of the IS working solution (e.g., Tinidazole at 500 ng/mL) to all tubes except for the blank matrix samples.

• Vortex briefly for 5 seconds.

• Add 600 µL of ethyl acetate.

• Cap and vortex vigorously for 2 minutes to ensure thorough mixing and extraction.

• Centrifuge at 4000 x g for 10 minutes to separate the organic and aqueous layers and precipitate proteins.

• Carefully transfer the upper organic layer (approximately 500 µL) to a clean tube, being careful not to disturb the protein pellet.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the initial mobile phase (95% Mobile Phase A, 5% Mobile Phase B). Vortex for 30 seconds to ensure the analyte is fully dissolved.

• Transfer the reconstituted sample to an autosampler vial for injection.

LC-MS/MS Analytical Method

Liquid Chromatography Conditions

A gradient elution is used to ensure good chromatographic peak shape and to separate (R)-moxnidazole from potential endogenous interferences.

Parameter	Condition
Column	Phenomenex Kinetex C18, 2.6 µm, 100 x 2.1 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient Program	Time (min)
0.0
0.5
2.5
3.5
3.6
5.0

Mass Spectrometry Conditions

The mass spectrometer is operated in positive electrospray ionization mode. The MRM transitions must be optimized by infusing a standard solution of (R)-moxnidazole and the IS. The molecular weight of Moxnidazole (C8H11N5O3) is 225.2 g/mol .

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Temp.	550°C
Curtain Gas (CUR)	35 psi
IonSpray Voltage (IS)	5500 V
Collision Gas (CAD)	9 psi
MRM Transitions	Analyte
(R)-moxnidazole
Tinidazole (IS)

Rationale for Transitions: The precursor ion (Q1) corresponds to the protonated molecule [M+H]+. The product ions (Q3) are generated by fragmentation in the collision cell and are selected for their stability and intensity to ensure specific and sensitive detection.

Bioanalytical Method Validation

The method was validated following the FDA Bioanalytical Method Validation Guidance for Industry and the EMA Guideline on bioanalytical method validation.[2][3][18][19] This ensures the data generated is reliable for regulatory submissions.

Caption: Logical flow of experiments for comprehensive method validation.

Selectivity and Specificity

Analyzed six different blank plasma lots to ensure no endogenous components interfered with the detection of (R)-moxnidazole or the IS. The response at the retention time of the analyte was required to be <20% of the LLOQ response.

Linearity and Range

The calibration curve was linear over the range of 1-2000 ng/mL. The coefficient of determination (r²) was >0.995 for all validation runs.

Accuracy and Precision

Intra-day (n=6) and inter-day (n=6 over 3 days) accuracy and precision were assessed at four QC levels. The acceptance criteria are ±15% (±20% at the LLOQ) of the nominal concentration.

QC Level	Conc. (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
LLOQ	1.0	8.5	104.2	11.2	102.5
Low	3.0	6.2	97.8	8.1	99.1
Mid	200	4.1	101.5	5.5	100.8
High	1600	3.5	98.9	4.8	99.6

Matrix Effect and Recovery

• Matrix Effect: Evaluated by comparing the analyte response in post-extraction spiked plasma with the response in a pure solution. The IS-normalized matrix factor should have a CV ≤15%. The observed matrix factor was 1.03, indicating minimal ion suppression or enhancement.[8]

• Extraction Recovery: The efficiency of the LLE process was determined by comparing the analyte response in pre-extraction spiked plasma with post-extraction spiked samples. Recovery was consistent across QC levels.

QC Level	Conc. (ng/mL)	Mean Recovery (%)	Recovery Precision (%CV)
Low	3.0	88.5	5.9
Mid	200	91.2	4.3
High	1600	90.4	4.7

Stability

The stability of (R)-moxnidazole in plasma was confirmed under various conditions to ensure sample integrity from collection to analysis. The mean concentration of stored QC samples had to be within ±15% of nominal values.

• Freeze-Thaw Stability: Stable for at least 3 cycles.

• Short-Term (Bench-Top) Stability: Stable for at least 6 hours at room temperature.

• Long-Term Stability: Stable for at least 90 days at -80°C.

• Post-Preparative (Autosampler) Stability: Stable for at least 24 hours in the autosampler at 10°C.

Conclusion

The LC-MS/MS method detailed in this application note provides a reliable and robust tool for the quantitative analysis of (R)-moxnidazole in human plasma. The simple liquid-liquid extraction protocol delivers clean samples and high recovery, while the optimized chromatographic and mass spectrometric conditions afford excellent sensitivity and selectivity. The method has been thoroughly validated according to international regulatory standards and is fit for purpose in supporting pharmacokinetic studies in drug development.

References

• European Medicines Agency. (2015). Bioanalytical method validation - Scientific guideline. Retrieved from [Link]

• Vertex AI Search. (2025).
• Vertex AI Search. (2025).

• European Medicines Agency. (2011). Guideline Bioanalytical method validation. Retrieved from [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation - Guidance for Industry. Retrieved from [Link]

• U.S. Food and Drug Administration. (2020).

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link]

• SCIEX. Analysis of metronidazole and ronidazole in milk using the SCIEX Triple Quad™ 3500 LC-MS/MS System.
• Taylor & Francis Online. (2012).
• Agilent Technologies. (2019). Analysis of Nitroimidazoles in Egg Using Agilent Captiva EMR−Lipid and LC/MS/MS.
• European Medicines Agency. (2019).
• NUCLEUS information resources.
• ResearchGate.
• European Bioanalysis Forum. (2012).
• PMC. (2018).
• LCGC International. (2021). Bioanalytical Analysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 2.
• PubMed. (2018). Quantification of metronidazole in human plasma using a highly sensitive and rugged LC-MS/MS method for a bioequivalence study.
• PubMed. (2018).
• Journal of Chemical Society of Pakistan. (2016).
• Agilent Technologies.
• Wiley Analytical Science. (2012).
• PubMed. (2006).
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• ResearchGate. Development and Validation of a HPLC-MS-MS Method for Quantification of Metronidazole in Human Plasma | Request PDF.
• ResearchGate. (2014). A rapid and sensitive HPLC method for the analysis of metronidazole in human plasma: Application to single dose pharmacokinetic and bioequivalence studies.
• Research Journal of Pharmacy and Technology. (2020).
• Utrecht University.
• PubMed. (2009).
• PMC. (2024).
• PubMed. (2024).
• Vertex AI Search. (2025).
• PMC. (2025).
• PubMed. (2009).
• Biointerface Research in Applied Chemistry. (2019). NO2 vibrational spectra of metronidazole for analytical method development using Fourier Transform Infrared compared to the.
• ResearchGate. Quantification of metronidazole in healthy subjects feces using a LC-MS/MS method | Request PDF.
• NIST. Metronidazole - the NIST WebBook.
• ResearchGate.
• ResearchGate.
• Vertex AI Search. (2025). (PDF)
• PMC. Pharmacokinetic and Pharmacodynamic Effects of Metronidazole May Account for the Superior Efficacy of Multidose Therapy Among Women With Trichomoniasis.
• Future Science. (2019).
• PMC. Pharmacokinetics of metronidazole and its principal metabolites and their activity against Gardnerella vaginalis.
• Springer.

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• 8. Validation of bioanalytical LC-MS/MS assays: evaluation of matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]
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sample preparation techniques for (R)-moxnidazole pharmacokinetic analysis

Application Note: Advanced Sample Preparation Techniques for the Pharmacokinetic Analysis of (R)-Moxnidazole in Biological Matrices

Abstract

(R)-moxnidazole is a chiral 5-nitroimidazole derivative with significant antiparasitic and antibacterial properties. In pharmacokinetic (PK) and bioequivalence studies, the accurate quantification of the (R)-enantiomer in plasma requires highly selective chiral LC-MS/MS methodologies[1]. The primary analytical bottleneck in these workflows is sample preparation. Nitroimidazoles are relatively polar, exhibit moderate plasma protein binding, and are highly susceptible to matrix effects (ion suppression or enhancement) during electrospray ionization (ESI)[2]. This application note details field-proven sample preparation strategies—specifically Protein Precipitation (PPT) and Solid-Phase Extraction (SPE)—optimized to preserve the stereochemical integrity of (R)-moxnidazole while maximizing recovery and MS/MS sensitivity.

Physicochemical Rationale & Mechanistic Insights

Designing a self-validating extraction protocol requires a deep understanding of the analyte’s physicochemical vulnerabilities. As a chiral oxazolidinone-containing nitroimidazole, (R)-moxnidazole presents three specific sample preparation challenges:

• Protein Binding Disruption: (R)-moxnidazole binds non-covalently to plasma proteins (primarily albumin). To achieve high absolute recovery, the extraction solvent must effectively denature these proteins. Acidified organic solvents (e.g., acetonitrile with 0.1% formic acid) are superior to neutral solvents because the low pH protonates the protein residues, breaking hydrogen bonds and releasing the bound analyte[3].

• Chiral Stability: The oxazolidinone chiral center is susceptible to racemization or ring-opening under extreme alkaline conditions. Therefore, sample preparation must strictly utilize acidic or neutral modifiers. Thermal stress must also be minimized; evaporation steps should never exceed 35°C to prevent thermal degradation of the nitro group.

• Matrix Effect Mitigation: Simple Protein Precipitation (PPT) often leaves residual endogenous phospholipids (e.g., phosphatidylcholines) in the supernatant. These lipids co-elute with polar nitroimidazoles in reversed-phase chromatography, competing for charge droplets in the ESI source and causing severe ion suppression[3]. To eliminate this, Hydrophilic-Lipophilic Balanced (HLB) polymeric Solid-Phase Extraction (SPE) or specialized lipid-removal sorbents are required for highly sensitive clinical PK assays[4],.

Quantitative Comparison of Extraction Strategies

The selection of a sample preparation technique depends on the required Lower Limit of Quantification (LLOQ) and the throughput needs of the PK study. The table below summarizes the performance metrics of three common extraction methods evaluated for (R)-moxnidazole.

Extraction Technique	Mean Recovery (%)	Matrix Effect (%)	Sample Vol (µL)	Throughput	Enantiomeric Stability
Protein Precipitation (PPT)	75 – 85	110 – 130 (Ion Enhancement)	50	High	High
Liquid-Liquid Extraction (LLE)	60 – 70	95 – 105	200	Low	Moderate (pH dependent)
Solid-Phase Extraction (HLB)	92 – 98	98 – 102 (Minimal)	100	Medium	High

Note: Matrix effect values of 100% indicate no interference. Values >100% indicate ion enhancement, while <100% indicate ion suppression.

Workflow Visualization

The following diagram illustrates the optimized Solid-Phase Extraction (SPE) workflow, which provides the highest recovery and cleanest baseline for chiral LC-MS/MS analysis.

Figure 1: Optimized Solid-Phase Extraction (SPE) workflow for (R)-moxnidazole pharmacokinetic analysis.

Optimized Experimental Protocols

Protocol A: High-Throughput Protein Precipitation (PPT)

Best suited for early-stage discovery PK studies where high throughput is prioritized over absolute sensitivity.

• Sample Aliquoting: Transfer 50 µL of K2EDTA plasma into a 2 mL 96-well collection plate.

• Internal Standard (IS) Addition: Add 10 µL of the IS working solution (e.g., (R)-moxnidazole-d4 at 100 ng/mL). Causality: Adding the IS directly to the raw plasma ensures it undergoes the exact same protein binding and extraction variations as the target analyte, creating a self-validating recovery metric.

• Precipitation: Add 150 µL of ice-cold Acetonitrile containing 0.1% Formic Acid.

• Agitation: Seal the plate and vortex vigorously for 5 minutes at 1000 rpm to ensure complete protein denaturation.

• Centrifugation: Centrifuge the plate at 4000 × g for 10 minutes at 4°C to pellet the precipitated proteins.

• Dilution & Injection: Transfer 100 µL of the clear supernatant to a clean analytical plate. Add 100 µL of LC-MS grade water. Causality: Diluting the highly organic supernatant with water matches the sample solvent to the initial aqueous conditions of the chiral LC mobile phase, preventing peak broadening and breakthrough.

Protocol B: Solid-Phase Extraction (SPE) using HLB Cartridges

Best suited for regulated clinical PK studies requiring LLOQs in the low pg/mL range with zero matrix interference.

• Sorbent Conditioning: Condition a 96-well polymeric HLB µ-elution plate (30 mg/well) with 1 mL of Methanol, followed by equilibration with 1 mL of LC-MS grade Water.

• Sample Pre-treatment: Dilute 100 µL of plasma (previously spiked with 10 µL IS) with 100 µL of 1% aqueous Formic Acid. Vortex for 30 seconds.

• Loading: Load the pre-treated plasma onto the SPE plate. Apply a gentle vacuum to achieve a flow rate of approximately 1 mL/min (1 drop per second).

• Washing: Wash the sorbent with 1 mL of 5% Methanol in Water. Causality: The dual-retention mechanism of the HLB polymer firmly holds the lipophilic morpholinomethyl moiety of moxnidazole, allowing this wash step to aggressively strip away salts, polar peptides, and loosely bound phospholipids without analyte breakthrough.

• Elution: Elute the target analytes using 2 × 250 µL of Acetonitrile/Water (80:20, v/v) containing 0.1% Formic Acid.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of ultra-pure nitrogen. Crucial: Maintain the manifold water bath at ≤35°C to prevent thermal degradation of the nitroimidazole ring.

• Reconstitution: Reconstitute the dried extract in 100 µL of Mobile Phase A (e.g., 10 mM Ammonium Formate, pH 4.0). Vortex for 2 minutes and inject 5 µL onto the chiral LC-MS/MS system.

References

• Clinical pharmacokinetics of metronidazole: a system
• Quantification of metronidazole in human plasma using a highly sensitive and rugged LC-MS/MS method for a bioequivalence study. nih.gov.
• Analysis of Nitroimidazoles in Egg Using Agilent Captiva EMR−Lipid and LC/MS/MS. agilent.com.
• Validated LC- MS/MS Method for Quantifying the Antiparasitic Nitroimidazole DNDI- 0690 in Preclinical Target Site PK. uu.nl.
• Extraction of Nitroimidazoles from Milk and Egg Samples using SupelMIP SPE Nitroimidazoles and LC-MS-MS. sigmaaldrich.com.

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• 3. research-portal.uu.nl [research-portal.uu.nl]
• 4. agilent.com [agilent.com]

Application Note: (R)-Moxnidazole Formulation Techniques for Hypoxia-Targeted Drug Delivery

Document Type: Technical Protocol & Application Guide Target Audience: Formulation Scientists, Nanomedicine Researchers, and Pharmacologists Focus: Hypoxia-responsive polymeric micelles (HRMs) utilizing enantiomerically pure (R)-moxnidazole.

Mechanistic Rationale: The Hypoxia-Targeting Paradigm

Hypoxia is a hallmark of the solid tumor microenvironment, driving metastasis, immune evasion, and resistance to conventional chemotherapy[1]. To exploit this pathological feature, nitroimidazole derivatives have been extensively developed as hypoxia-activated prodrugs and stimuli-responsive nanocarrier components[2].

Why (R)-Moxnidazole? Moxnidazole is a 5-nitroimidazole derivative[3]. While racemic mixtures of nitroimidazoles are common, utilizing the pure (R)-enantiomer is a critical formulation choice. Bioreductive enzymes, specifically NAD(P)H:quinone oxidoreductase 1 (NQO1) and other nitroreductases overexpressed in hypoxic tumors, possess stereospecific binding pockets. A racemic mixture often results in biphasic or unpredictable reduction kinetics. By employing (R)-moxnidazole, formulation scientists ensure uniform 6-electron reduction kinetics, translating to a sharp, predictable structural shift from a hydrophobic nitroimidazole to a hydrophilic aminoimidazole[1][2].

This hydrophobic-to-hydrophilic transition disrupts the amphiphilic balance of the nanocarrier, triggering rapid micellar disassembly and localized payload release exclusively within the hypoxic tumor core[4][5].

Bioreduction pathway of (R)-moxnidazole triggering targeted drug release.

Formulation Protocol: Self-Assembling (R)-Moxnidazole Micelles

The following protocol details the organic solvent volatilization technique to formulate Hypoxia-Responsive Micelles (HRMs) loaded with Doxorubicin (DOX). This method is selected because it thermodynamically drives the hydrophobic (R)-moxnidazole moieties to aggregate into a dense core, trapping the hydrophobic free-base DOX, while the PEG corona provides steric stabilization in aqueous media[1][6].

Phase A: Synthesis of the Amphiphilic Conjugate

Causality: Covalent conjugation of (R)-moxnidazole to a hydrophilic polymer (e.g., PEG-poly(carboxylic acid)) is required to create the amphiphilic building blocks necessary for self-assembly.

• Activation: Dissolve 100 mg of PEG-poly(aspartic acid) in 5 mL of anhydrous DMF. Add EDC·HCl (1.2 eq) and NHS (1.2 eq) to activate the carboxyl groups. Stir for 2 hours at room temperature under nitrogen.

• Conjugation: Add (R)-moxnidazole (1.0 eq relative to carboxyl groups) and a catalytic amount of DMAP. Stir in the dark for 48 hours.

• Purification (Self-Validation Step): Precipitate the polymer in cold diethyl ether, filter, and dialyze against deionized water for 48 hours (MWCO 3.5 kDa) to remove unreacted (R)-moxnidazole.

• Validation: Lyophilize the product and perform 1 H-NMR in DMSO- d6​ . Pass criteria: Appearance of the characteristic 5-nitroimidazole aromatic proton at δ ~8.0 ppm confirms successful conjugation. If absent, the EDC/NHS coupling failed, likely due to moisture in the DMF.

Phase B: Micelle Self-Assembly and Drug Loading

• Preparation of Organic Phase: Dissolve 50 mg of the PEG-(R)-moxnidazole conjugate and 10 mg of DOX·HCl in 2 mL of DMSO.

• Desalting DOX: Add 3 equivalents of triethylamine (TEA) to the mixture. Causality: TEA removes the hydrochloride salt from DOX, rendering it highly hydrophobic. This is mandatory; charged DOX will not partition into the hydrophobic (R)-moxnidazole core, resulting in near-zero encapsulation efficiency.

• Self-Assembly: Dropwise add the organic solution into 20 mL of vigorously stirring Milli-Q water (1000 RPM) at a rate of 1 mL/min using a syringe pump. Stir for 4 hours to allow the organic solvent to volatilize and micelles to harden.

• Purification: Transfer the suspension to a dialysis bag (MWCO 3.5 kDa) and dialyze against PBS (pH 7.4) for 24 hours, changing the buffer every 6 hours.

Formulation workflow of (R)-moxnidazole-based hypoxia-responsive micelles.

Quality Control & Quantitative Characterization

A self-validating protocol requires rigorous checkpointing. After dialysis, the formulation must be characterized to ensure it meets the physical parameters required for the Enhanced Permeability and Retention (EPR) effect in solid tumors (ideal size: 50–150 nm).

Encapsulation Efficiency (EE%) Calculation

Collect the dialysate (the buffer outside the dialysis bag) from all changes. Measure the absorbance of free DOX at 480 nm using UV-Vis spectroscopy. Formula: EE%=Total DOX AddedTotal DOX Added−DOX in Dialysate​×100

Summary of Expected Quantitative Data

The following table summarizes the benchmark physicochemical properties of successfully formulated (R)-moxnidazole HRMs. Deviations from these metrics indicate aggregation or failed self-assembly.

Parameter	Target Value	Analytical Technique	Causality / Significance
Hydrodynamic Diameter	80 – 120 nm	Dynamic Light Scattering (DLS)	Optimal size for EPR-mediated tumor accumulation while avoiding rapid renal clearance.
Polydispersity Index (PDI)	< 0.20	Dynamic Light Scattering (DLS)	Ensures a monodisperse population. PDI > 0.2 indicates uncontrolled aggregation.
Zeta Potential	-5 to -15 mV	Electrophoretic Light Scattering	Slight negative charge prevents non-specific protein adsorption (opsonization) in the bloodstream.
Encapsulation Efficiency	> 75%	UV-Vis Spectroscopy (480 nm)	Validates the hydrophobic interaction between the (R)-moxnidazole core and the free-base drug.
Drug Loading Content	10 – 15%	Lyophilization & UV-Vis	Determines the clinical dosing volume required to achieve the therapeutic window.

In Vitro Hypoxia-Release Assay (Self-Validation of Mechanism)

To confirm that the (R)-moxnidazole formulation is biologically responsive, an in vitro release assay must be conducted under simulated normoxic and hypoxic conditions[1][5].

Protocol:

• Aliquot 2 mL of the HRM@DOX solution into two separate dialysis bags (MWCO 3.5 kDa).

• Normoxic Control: Submerge Bag 1 in 20 mL of PBS (pH 7.4) under ambient air ( 21% O2​ ).

• Hypoxic Test: Submerge Bag 2 in 20 mL of PBS (pH 7.4) containing 100 μ M NADPH and 5 μ g/mL human nitroreductase. Purge the buffer continuously with a gas mixture of 95% N2​ and 5% CO2​ to maintain O2​<1% [1].

• Sampling: At predetermined intervals (1, 2, 4, 8, 12, 24 hours), extract 1 mL of the external buffer and replace it with 1 mL of fresh, pre-gassed buffer.

• Analysis: Quantify the released DOX via fluorescence spectroscopy (Ex: 480 nm, Em: 590 nm).

Expected Outcome & Causality: Under normoxia, the release should be < 20% over 24 hours, proving the structural integrity of the micelle. Under hypoxia with NADPH, the nitroreductase enzymatically reduces the (R)-moxnidazole nitro group to an amino group. This causes a rapid polarity shift, disassembling the micelle and resulting in > 80% DOX release within 12 hours[1][4]. If the hypoxic release fails, verify the enzymatic activity of the nitroreductase and ensure the NADPH cofactor has not oxidized.

References

• Hypoxia-Responsive Nanomicelle Based on 2-Nitroimidazole for Tumor Treatment Through Chemotherapy and Modulation of the Tumor Redox Microenvironment Source: ACS Applied Nano Materials URL:[Link][1]

• Nitroimidazole derivative incorporated liposomes for hypoxia-triggered drug delivery and enhanced therapeutic efficacy in patient-derived tumor xenografts Source: PubMed (Acta Biomaterialia) URL:[Link][4]

• A Hypoxia-Sensitive Drug Delivery System Constructed by Nitroimidazole and its Application in the Treatment of Hepatocellular Carcinoma Source: PubMed (AAPS PharmSciTech) URL:[Link][6]

• Synthesis of New Branched 2-Nitroimidazole as a Hypoxia Sensitive Linker for Ligand-Targeted Drugs of Paclitaxel Source: PMC - NIH (ACS Omega) URL:[Link][2]

• Hypoxia-Responsive Mesoporous Nanoparticles for Doxorubicin Delivery Source: MDPI (Pharmaceutics) URL:[Link][5]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis of New Branched 2-Nitroimidazole as a Hypoxia Sensitive Linker for Ligand-Targeted Drugs of Paclitaxel - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Moxnidazole | TargetMol [targetmol.com]
• 4. Nitroimidazole derivative incorporated liposomes for hypoxia-triggered drug delivery and enhanced therapeutic efficacy in patient-derived tumor xenografts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. A Hypoxia-Sensitive Drug Delivery System Constructed by Nitroimidazole and its Application in the Treatment of Hepatocellular Carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]

protocols for testing (R)-moxnidazole resistance in protozoa

Application Note: Protocols for Evaluating (R)-Moxnidazole Resistance in Anaerobic Protozoa

Prepared by: Senior Application Scientist, Drug Development & Antimicrobial Resistance Target Audience: Researchers, Microbiologists, and Pre-clinical Drug Development Professionals

Introduction & Mechanistic Rationale

(R)-moxnidazole is a stereospecific 5-nitroimidazole (5-NI) derivative exhibiting potent antiprotozoal activity against Trichomonas vaginalis, Giardia lamblia, and Entamoeba histolytica. The emergence of multi-resistant protozoan strains represents a critical global health emergency, necessitating the rigorous evaluation of novel 5-NI derivatives and their specific resistance profiles 1[1].

The Causality of Resistance: Like standard metronidazole (MTZ), (R)-moxnidazole is a prodrug requiring reductive activation within the protozoal hydrogenosome or cytosol. The low redox potential of the pyruvate:ferredoxin oxidoreductase (PFOR) and ferredoxin (FDOX) couple drives the reduction of the nitro group into toxic nitro radicals, leading to DNA strand breakage 2[2]. Recent transcriptomic studies also implicate thioredoxin reductase (TrxR) and nitroreductase 1 (NR1) in this activation network3[3].

Resistance mechanisms are strictly dichotomous:

• Aerobic Resistance (Clinical): Impaired oxygen-scavenging pathways allow intracellular oxygen to re-oxidize the nitro radical back to the prodrug, creating a "futile cycle" that protects the parasite4[4].

• Anaerobic Resistance (Laboratory): Characterized by the physical downregulation or complete loss of activating enzymes (PFOR, ferredoxin, TrxR)5[5].

Fig 1: Mechanistic pathway of (R)-moxnidazole activation and primary resistance mechanisms.

Experimental Workflow & Self-Validating Systems

To ensure scientific integrity, the following workflow is designed as a self-validating system. By generating isogenic lines rather than relying solely on disparate clinical isolates, we control the genetic background. Subsequent dual-condition Minimum Lethal Concentration (MLC) testing and enzymatic profiling guarantee that the observed phenotype is mechanically linked to the drug pressure.

Fig 2: Step-by-step experimental workflow for inducing and validating (R)-moxnidazole resistance.

Step-by-Step Methodologies

Protocol A: In Vitro Induction of Isogenic (R)-Moxnidazole Resistant Lines

Causality: Clinical isolates possess varied genetic backgrounds, making it difficult to isolate the exact mechanism of resistance. Generating isogenic resistant lines from a sensitive parent strain (e.g., G. lamblia WB6 or T. vaginalis CDC #904) ensures that observed transcriptomic and phenotypic changes are directly causal to (R)-moxnidazole drug pressure rather than natural genetic drift 5[5].

• Initial Culturing: Culture the sensitive parent strain in TYI-S-33 medium supplemented with 10% heat-inactivated bovine serum at 37°C under strict anaerobic conditions.

• Sub-lethal Exposure: Determine the baseline MLC. Expose the culture to (R)-moxnidazole at 25% of the baseline MLC.

• Escalating Selection: Pass the surviving trophozoites every 48 hours. Increase the drug concentration by 10-20% per passage only when the growth rate matches the untreated control. Premature escalation will result in culture death rather than resistance induction.

• Stabilization: Once the target resistance level is achieved (e.g., >10-fold baseline MLC), culture the line without the drug for 5 passages to ensure the resistance phenotype is genetically stable and not a transient epigenetic adaptation.

Protocol B: Minimum Lethal Concentration (MLC) Assay (Aerobic vs. Anaerobic)

Causality: Differentiating between aerobic and anaerobic testing environments is critical to identifying the resistance subtype. If a strain shows high aerobic MLC but low anaerobic MLC, the resistance is due to a futile cycling mechanism (oxygen scavenging failure). If both are high, the core activation machinery (PFOR/TrxR) has been compromised4[4].

• Preparation: Seed 1 × 10^4 trophozoites/mL into 96-well microtiter plates.

• Drug Dilution: Add (R)-moxnidazole in a two-fold serial dilution ranging from 0.5 µg/mL to 400 µg/mL. Include Metronidazole (MTZ) and Secnidazole (SEC) as cross-resistance controls.

• Incubation Conditions:

  • Anaerobic: Incubate plates in an anaerobic jar (GasPak system) at 37°C for 48 hours.

  • Aerobic: Incubate plates in a standard 5% CO₂ incubator at 37°C for 48 hours.

• Viability Assessment: Add 10 µL of resazurin (0.01%) to each well. Incubate for 4 hours. Measure fluorescence (Ex 540 nm / Em 590 nm). The MLC is defined as the lowest concentration resulting in no observable motility and a failure to reduce resazurin.

Protocol C: Enzymatic Profiling of PFOR and TrxR

Causality: To validate the molecular mechanism of the observed resistance, the functional activity of the primary electron donors must be quantified. A measurable drop in PFOR or TrxR specific activity confirms target downregulation3[3].

• Lysate Preparation: Harvest 1 × 10^7 trophozoites. Wash with cold PBS and lyse via sonication in an anaerobic buffer (50 mM Tris-HCl, pH 7.5, 1 mM DTT).

• PFOR Assay: Measure the reduction of methyl viologen spectrophotometrically at 600 nm. Reaction mix: cell lysate, 5 mM pyruvate, 0.1 mM CoA, and 1 mM methyl viologen.

• TrxR Assay: Measure NADPH-dependent reduction of DTNB (5,5'-dithiobis-(2-nitrobenzoic acid)) at 412 nm.

Data Presentation & Interpretation

To facilitate rapid comparative analysis across drug development pipelines, quantitative data should be structured against established clinical baselines.

Table 1: Comparative MLC Thresholds for (R)-Moxnidazole Resistance Classification

Resistance Level	Aerobic MLC (µg/mL)	Anaerobic MLC (µg/mL)	Clinical Implication
Sensitive	≤ 25	≤ 5	Standard dosing effective.
Low-Level	50	10 - 25	May respond to prolonged/elevated dosing.
Moderate-Level	100 - 200	50 - 100	High risk of standard treatment failure.
High-Level	≥ 400	≥ 200	Refractory to 5-NIs; requires alternative therapy.

Table 2: Expected Enzymatic Activity Profiles in Sensitive vs. Resistant Strains

Strain Phenotype	PFOR Activity (U/mg)	TrxR Activity (U/mg)	Resazurin Reduction
Wild-Type (Sensitive)	1.8 ± 0.2	2.4 ± 0.3	Rapid (< 2 hrs)
Aerobic Resistant	1.7 ± 0.3	2.2 ± 0.4	Rapid (Anaerobic only)
Anaerobic Resistant	< 0.2	< 0.5	Delayed (> 6 hrs)

References

• Source: encyclopedia.
• Source: nih.
• Source: mdpi.
• Source: nih.
• Source: diva-portal.

Sources

• 1. Using 5-Nitroimidazole Derivatives against Neglected Tropical Protozoan Diseases | Encyclopedia MDPI [encyclopedia.pub]
• 2. uu.diva-portal.org [uu.diva-portal.org]
• 3. Identification of Trichomonas vaginalis 5-Nitroimidazole Resistance Targets [mdpi.com]
• 4. A systematic review of the literature on mechanisms of 5-nitroimidazole resistance in Trichomonas vaginalis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A new-generation 5-nitroimidazole can induce highly metronidazole-resistant Giardia lamblia in vitro - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Baseline Noise in (R)-Moxnidazole LC-MS/MS

Welcome to the Advanced Applications Support Center. Quantifying (R)-moxnidazole—a bioactive nitroimidazole derivative—at trace levels in biological matrices via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) presents unique analytical challenges. Because nitroimidazoles often rely on low-mass Multiple Reaction Monitoring (MRM) transitions, they are highly susceptible to chemical noise from solvent clusters, nitrogen gas impurities, and matrix interferences[1].

This guide is designed by Senior Application Scientists to help you systematically diagnose, isolate, and eliminate baseline noise through causality-driven, self-validating protocols.

Diagnostic Workflow: Isolating the Source of Noise

Before replacing components, you must determine whether the baseline noise is originating from the mass spectrometer (MS), the liquid chromatograph (LC), or the sample matrix.

Logical workflow for isolating and diagnosing LC-MS/MS baseline noise sources.

Frequently Asked Questions (FAQs) & Causality Analysis

Q1: Why is the baseline noise exceptionally high for (R)-moxnidazole compared to larger molecules? Expert Insight: (R)-moxnidazole fragments into low molecular weight product ions. In tandem quadrupole mass spectrometry, the low m/z range (typically <150 m/z) is inherently noisy[1]. Causality: This chemical noise is generated by the ionization of mobile phase additives, solvent clusters, and trace hydrocarbon impurities in the desolvation gas. High background in low-mass MRM transitions masks the analyte signal. Optimizing the cone voltage and desolvation gas flow can selectively dissociate weak solvent clusters before they enter the mass analyzer, effectively filtering out chemical noise[1].

Q2: How can I definitively determine if the noise is originating from the MS or the LC? Expert Insight: You must break the system into self-validating modules using the "Zero-Flow Test"[2]. Causality: By disconnecting the LC fluidics from the MS source and monitoring the (R)-moxnidazole MRM transitions, you isolate the MS vacuum and ionization environment. If the baseline noise remains high without solvent entering the source, the contamination is localized within the MS (e.g., a dirty corona pin, contaminated nitrogen gas, or electronic noise). If the noise drops to near zero, the issue originates upstream (LC solvents, pump seals, or column bleed)[2].

Q3: My zero-flow test showed high noise. Could my nitrogen gas be the culprit? Expert Insight: Yes. Nitrogen generators or low-grade liquid nitrogen cylinders can introduce trace hydrocarbons into the atmospheric pressure ionization (API) source. Causality: Hydrocarbons ionize efficiently in positive Electrospray Ionization (ESI+), creating a persistent chemical background across the low mass range. Installing an inline hydrocarbon filter on the nitrogen supply line has been shown to reduce baseline noise by up to four-fold for low-mass analytes[3].

Q4: The noise only spikes during the elution window of (R)-moxnidazole in biological samples. How do I fix this? Expert Insight: This is a classic matrix effect. Endogenous compounds, particularly phospholipids from plasma or tissue, co-elute with the target analyte and compete for ionization, or cause baseline elevation. Causality: Standard protein precipitation (PPT) fails to remove phospholipids. You must use targeted sample cleanup, such as dispersive solid-phase extraction (d-SPE) or lipid-removal cartridges (e.g., Captiva EMR-Lipid), which selectively trap aliphatic lipid chains while allowing polar nitroimidazoles to pass through[4][5].

Experimental Protocols (Self-Validating Systems)

Protocol 1: Post-Column Infusion (Matrix Effect Validation)

Baseline noise or signal loss at a specific retention time is often caused by invisible co-eluting matrix components that alter droplet surface tension in the ESI source. By infusing the analyte continuously, the system becomes self-validating: any deviation in the steady-state signal precisely maps the retention times where matrix interference occurs.

Step-by-Step Methodology:

• Setup: Connect a syringe pump to the LC flow path via a zero-dead-volume T-connector installed between the analytical column and the MS source.

• Infusion: Infuse a pure standard of (R)-moxnidazole (100 ng/mL) directly into the MS source at a constant rate of 10 µL/min.

• Injection: Simultaneously, inject a blank biological matrix extract (e.g., plasma or egg) through the LC column running your standard gradient method.

• Monitor: Record the MRM signal for (R)-moxnidazole over the entire run.

• Interpretation: A steady baseline indicates no interference. A sudden dip or spike in the continuous signal at the retention time of (R)-moxnidazole confirms matrix suppression or enhancement, dictating the need for Protocol 2.

Protocol 2: Optimized Sample Cleanup for Nitroimidazoles

Standard protein precipitation leaves lipophilic compounds in the extract. Dispersive SPE (d-SPE) or specialized lipid-removal sorbents selectively bind the long aliphatic chains of lipids through hydrophobic interactions, while the relatively polar (R)-moxnidazole passes through unhindered[4][5].

Step-by-step d-SPE / Lipid-removal workflow for nitroimidazole extraction.

Step-by-Step Methodology:

• Precipitation: Add 100 µL of the biological sample to 400 µL of acidified acetonitrile (1% formic acid) to disrupt protein binding and precipitate large macromolecules.

• Centrifugation: Spin the mixture at 10,000 x g for 5 minutes to pellet the proteins.

• Lipid Removal: Transfer the supernatant and pass it through a Captiva EMR-Lipid cartridge (or mix with d-SPE sorbents such as C18/PSA)[4][5].

• Elution: Collect the flow-through. The sorbent retains matrix lipids while (R)-moxnidazole remains in the eluate.

• Reconstitution: Evaporate the eluate under a gentle stream of nitrogen and reconstitute in the initial mobile phase conditions to prevent solvent-mismatch baseline distortions during injection.

Quantitative Data Presentation

The following table summarizes the expected impact of various troubleshooting interventions on baseline noise for low-mass nitroimidazoles like (R)-moxnidazole.

Table 1: Impact of Troubleshooting Interventions on (R)-Moxnidazole Baseline Noise

Troubleshooting Intervention	Target Issue	Average Noise Reduction	Impact on S/N Ratio	Validation Metric
Cone Voltage / Gas Optimization	Solvent clustering / Chemical noise	20 - 30%	Moderate Increase	S/N at LLOQ[1]
Inline Hydrocarbon Filter (N2)	Nitrogen gas impurities	Up to 75% (4x improvement)	High Increase	Zero-flow MS baseline[3]
d-SPE / EMR-Lipid Cleanup	Phospholipid matrix interference	80 - 90%	Very High Increase	Post-column infusion stability[4][5]
LC-MS Grade Solvent Flush	Mobile phase contamination	40 - 50%	Moderate Increase	Blank gradient baseline

References

• Waters Corporation. "Suggested Approaches for Minimizing Background Chemical Noise in Low Mass MRM Transitions for Trace Level Quantification of N-Nitrosamines." 1

• LCGC. "Communicating with the Baseline: LC Troubleshooting." 2

• LCMS.cz. "To study effect of N2 purity on the baseline noise of NDMA molecule (for 75<43 transition)." 3

• NIH / PMC. "Confirmatory Analysis of Nitroimidazoles and Hydroxy Metabolites in Honey by Dispersive-Solid Phase Extraction and Ultra-High Performance Liquid Chromatography-Tandem Mass Spectrometry." 4

• Agilent Technologies. "Analysis of Nitroimidazoles in Egg Using Agilent Captiva EMR−Lipid and LC/MS/MS." 5

Sources

• 1. waters.com [waters.com]
• 2. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 3. lcms.cz [lcms.cz]
• 4. Confirmatory Analysis of Nitroimidazoles and Hydroxy Metabolites in Honey by Dispersive-Solid Phase Extraction and Ultra-High Performance Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]

Section 1: Mechanistic Causality of Thermal Degradation (FAQs)

Welcome to the Application Scientist Support Center . This technical guide is designed for researchers, analytical chemists, and drug development professionals working with (R)-moxnidazole . Due to its complex molecular architecture, this 5-nitroimidazole derivative is highly susceptible to thermal degradation and hydrolytic cleavage.

Below, you will find field-proven troubleshooting protocols, self-validating workflows, and the mechanistic causality behind our recommended storage parameters to ensure the integrity of your experimental data.

Q1: Why does (R)-moxnidazole degrade so rapidly when left at room temperature or in poorly controlled freezers? (R)-moxnidazole features a 1-methyl-5-nitroimidazole core attached via an imine (C=N) linkage to a morpholine-substituted oxazolidinone ring. Its thermal instability is driven by two primary mechanisms:

• Imine Bond Hydrolysis: The imine linkage is highly susceptible to nucleophilic attack by ambient moisture. Thermal energy lowers the activation barrier for this reaction, leading to rapid cleavage of the molecule into two inactive halves.

• Nitro-Reduction and Ring Fission: Like other 5-nitroimidazoles, thermal stress can induce the reduction of the nitro group. This destabilizes the imidazole ring, leading to ring fission and the generation of toxic, low-molecular-weight byproducts [1].

Expert Insight: Do not assume a "dry" -20°C freezer is moisture-free. Frost-free freezers utilize auto-defrost cycles that temporarily raise internal temperatures, creating transient humidity spikes that drive imine hydrolysis.

Q2: What specific degradation products should I look for during quality control? Thermal degradation at elevated temperatures typically yields 1-methyl-5-nitroimidazole derivatives as the side chain is cleaved [2]. Depending on the severity of the thermal stress, you may also observe morpholine-oxazolidinone fragments, or in cases of complete ring fission, acetamide and nitrite ions.

Fig 1: Mechanistic pathways of (R)-moxnidazole thermal degradation and resulting byproducts.

Section 2: Storage and Handling Protocols

Q3: What is the definitive protocol for storing (R)-moxnidazole to prevent thermal degradation? Storage parameters must be strictly bifurcated based on the state of the API. Powdered forms are more stable but highly hygroscopic, while solvent stocks are highly vulnerable to temperature-dependent kinetics [3].

Quantitative Storage Stability Profile

API State	Matrix / Condition	Optimal Temp	Max Duration	Primary Degradation Risk Factor
Solid Powder	Desiccated, Inert Gas	-20°C	36 Months	Condensation during thawing
Liquid Stock	Anhydrous DMSO	-80°C	12 Months	Freeze-concentration at -20°C
Liquid Stock	Aqueous Buffer	-80°C	< 1 Month	Hydrolysis (Requires immediate use)

Step-by-Step Methodology: Reconstitution and Aliquotting

To prevent degradation during the transition from powder to liquid stock, follow this causality-driven protocol:

• Thermal Equilibration: Allow the sealed vial of (R)-moxnidazole powder to equilibrate to room temperature in a desiccator for at least 30 minutes before opening.

  • Causality: Opening a cold vial causes immediate condensation of atmospheric moisture onto the powder, providing the exact reactant needed for imine hydrolysis.

• Anhydrous Reconstitution: Dissolve the powder in anhydrous DMSO (≥99.9% purity, stored over molecular sieves) to your desired stock concentration (e.g., 10 mM).

• Aliquotting: Divide the stock into single-use aliquots in amber, low-bind microcentrifuge tubes.

  • Causality: Repeated freeze-thaw cycles introduce micro-bubbles of oxygen and moisture, exponentially accelerating degradation.

• Argon Purging: Gently blow Argon gas over the headspace of each tube before sealing.

  • Causality: Argon is denser than Nitrogen and air; it sinks to form a protective blanket over the solvent, displacing oxidative agents and ambient humidity.

• Flash Freezing: Flash-freeze the aliquots in liquid nitrogen before transferring them to the -80°C freezer.

  • Causality: Placing liquid tubes directly into a -20°C or -80°C freezer causes slow freezing. This induces the "freeze-concentration effect," where the drug concentrates in unfrozen micro-pockets of solvent, paradoxically accelerating bimolecular degradation reactions. Flash freezing drops the system below its glass transition temperature instantly, halting molecular diffusion.

Fig 2: Optimal reconstitution and storage workflow to prevent thermal degradation of API stocks.

Section 3: Pre-Assay Validation (Self-Validating System)

Q4: How can I be absolutely certain my stored stock hasn't degraded before starting a critical assay? Relying solely on visual inspection (e.g., watching for a color shift from pale yellow to dark brown) is insufficient, as early-stage degradation is visually undetectable. You must implement a self-validating HPLC-UV or LC-MS/MS workflow.

Step-by-Step Methodology: Self-Validating HPLC-UV Quality Control

This protocol is a "self-validating system" because it requires the generation of a known positive control. You cannot prove your sample is intact unless you first prove your instrument can detect the degradation products.

• System Suitability Test (SST) Generation: Take a 10 µL aliquot of your stock and intentionally degrade it by heating it at 80°C for 24 hours in a heat block.

  • Causality: This forces thermal degradation, creating a known positive control containing 1-methyl-5-nitroimidazole derivatives and morpholine fragments [2].

• Mobile Phase Setup: Prepare a gradient of Mobile Phase A (Water + 0.1% Formic Acid) and Mobile Phase B (Acetonitrile + 0.1% Formic Acid).

• Chromatographic Run Sequence:

  • Injection 1: Blank (DMSO)

  • Injection 2: SST Degraded Sample (Validates the method's resolving power)

  • Injection 3: Thawed Test Aliquot (Your actual sample)

• Validation Criteria: The method is only considered valid if the SST injection demonstrates baseline resolution (Resolution factor, Rs​>1.5 ) between the intact (R)-moxnidazole peak and the newly formed degradant peaks. If your Test Aliquot shows >2% Area Under the Curve (AUC) for the degradant peaks, the batch has been compromised during storage and must be discarded.

References

• Australian Pesticides and Veterinary Medicines Authority (APVMA). "Draft Review Report: Reconsideration of the Registration and Approval of Labels of Products Containing Dimetridazole" (Details 5-nitroimidazole ring fission and thermal breakdown pathways). Source: APVMA Chemical Reviews. URL: [Link]

• Pyka-Pająk, A., et al. "TLC–Densitometric Analysis of Selected 5-Nitroimidazoles." Molecules (2023). (Details the thermal degradation products of 5-nitroimidazoles at 80°C and 120°C). Source: MDPI. URL:[Link]

Technical Support Center: Optimizing Solid-Phase Extraction (SPE) of (R)-Moxnidazole

Welcome to the Application Support Center. This hub is designed for researchers and drug development professionals seeking to optimize the extraction recovery of (R)-moxnidazole from complex biological or environmental matrices.

As a nitroimidazole derivative, (R)-moxnidazole presents unique physicochemical challenges. Below, you will find field-proven troubleshooting guides, causal explanations for method development, and a self-validating protocol designed to guarantee analytical integrity.

Part 1: Frequently Asked Questions & Troubleshooting Guide

Q1: Why am I getting poor recovery (<30%) of (R)-moxnidazole when using Mixed-Mode Cation Exchange (MCX) cartridges? Causality: (R)-moxnidazole belongs to the nitroimidazole class, which are weakly basic compounds with a very low pKa (typically ranging from 1.32 to 2.81)[1]. For an MCX cartridge to effectively retain a compound via cation exchange, the analyte must be fully protonated. This requires the sample pH to be at least 2 units below the pKa (i.e., pH < 0.5). Standard acidic sample preparations (pH 2–3) leave a significant fraction of moxnidazole un-ionized, leading to massive breakthrough during the loading and washing steps. Solution: Switch to a Hydrophilic-Lipophilic Balance (HLB) polymeric sorbent. HLB relies on reversed-phase interactions and performs exceptionally well for polar, weakly basic nitroimidazoles when the sample is neutralized[2].

Q2: What is the optimal sample pH for loading (R)-moxnidazole onto an HLB cartridge? Causality: To maximize reversed-phase retention on an HLB cartridge, (R)-moxnidazole must be in its neutral (un-ionized) state. Adjusting the sample pH to 7.0 ± 0.2 ensures the weakly basic imidazole nitrogen is fully deprotonated[1]. This drives the analyte out of the aqueous phase and forces it to partition onto the lipophilic divinylbenzene backbone of the HLB copolymer.

Q3: How do I eliminate matrix effects without losing my analyte during the wash step? Causality: Nitroimidazoles are relatively polar molecules. Washing the cartridge with high percentages of organic solvent (e.g., >10% methanol) will prematurely disrupt the analyte-sorbent interactions, eluting (R)-moxnidazole into the waste fraction. Solution: Use a highly aqueous wash (e.g., 5% methanol in water). This provides enough elutropic strength to remove salts and highly polar endogenous interferences, but is weak enough to keep the neutral (R)-moxnidazole firmly partitioned onto the HLB sorbent.

Q4: Are there alternative sorbents if HLB still yields high matrix interference? Causality: If background noise remains too high, Molecularly Imprinted Polymers (MIPs) offer a highly selective alternative. MIPs are synthesized with cavities specifically tailored to the spatial and electrostatic profile of nitroimidazoles, achieving recoveries between 91% and 111%[3]. While more expensive, they drastically reduce matrix suppression in complex animal origin samples.

Part 2: Quantitative Data Summaries

To guide your sorbent selection, the following table summarizes the expected performance of various SPE chemistries for nitroimidazole extraction based on current literature[2][3][4].

Sorbent Type	Retention Mechanism	Optimal Sample pH	Average Recovery (%)	RSD (%)	Suitability for (R)-Moxnidazole
Oasis HLB	Reversed-Phase (Hydrophilic-Lipophilic)	7.0	85.0 - 116.5	< 9.9	Excellent - High capacity for polar analytes
Oasis MCX	Mixed-Mode Strong Cation Exchange	< 1.0	< 30.0	> 15.0	Poor - pKa is too low for reliable protonation
MIP	Target-Specific Cavity Binding	7.0	91.0 - 111.0	< 9.5	Excellent - Highly selective, low matrix effect

Part 3: Diagnostic Logic & Workflows

Troubleshooting Low Recovery Logic Tree

If you are experiencing low recovery, follow this diagnostic tree to isolate the exact point of failure in your workflow.

Caption: Diagnostic logic tree for isolating and resolving (R)-moxnidazole SPE recovery losses.

SPE Mechanism & Workflow Diagram

Caption: Step-by-step HLB solid-phase extraction workflow optimized for (R)-moxnidazole.

Part 4: Self-Validating Experimental Protocol

A robust methodology requires built-in mass balance checks. This protocol ensures that you are not blindly following steps, but actively validating the retention mechanism at each stage.

Objective: Achieve >85% recovery of (R)-moxnidazole while proving no loss occurs during the loading or washing phases.

Step 1: Sample Pre-treatment & pH Adjustment

• Action: Dilute your biological/environmental sample 1:1 with ultra-pure water. Adjust the pH to 7.0 ± 0.2 using 10 mM ammonia or 0.1% formic acid.

• Causality: (R)-moxnidazole must be strictly un-ionized for optimal reversed-phase binding.

• Validation: Measure the final pH with a calibrated micro-probe before proceeding.

Step 2: Sorbent Conditioning

• Action: Pass 3 mL of LC-MS grade Methanol, followed by 3 mL of Ultra-Pure Water through a 60 mg / 3 mL Oasis HLB cartridge.

• Causality: Methanol solvates the divinylbenzene/N-vinylpyrrolidone copolymer chains, maximizing surface area. Water removes excess organic solvent to prevent premature analyte elution during loading.

Step 3: Sample Loading

• Action: Load the pH-adjusted sample at a strictly controlled flow rate of 1–2 mL/min (approx. 1 drop per second).

• Validation Checkpoint 1 (Breakthrough Analysis): Collect the entire loading effluent in a clean tube. Analyze a 100 µL aliquot via LC-MS/MS. If the signal exceeds 5% of your total spike, your loading speed is too fast, or the pH has shifted.

Step 4: Washing

• Action: Wash the cartridge with 3 mL of 5% Methanol in water.

• Causality: This removes polar matrix components (salts, small peptides) without providing enough elutropic strength to disrupt the hydrophobic interactions of (R)-moxnidazole.

• Validation Checkpoint 2 (Wash Loss Analysis): Collect the wash fraction. Analyze via LC-MS/MS. A signal >5% indicates the wash solvent is too strong for your specific matrix.

Step 5: Elution

• Action: Elute with 2 x 2.5 mL of 100% Ethyl Acetate (or pure Methanol)[1].

• Causality: A strong organic solvent completely disrupts the hydrophobic and van der Waals interactions, releasing the analyte.

• Validation Checkpoint 3 (Elution Efficiency): After primary elution, pass an additional 2 mL of 5% ammonia in methanol through the cartridge into a separate tube. If (R)-moxnidazole is detected here, your primary elution volume was insufficient.

Step 6: Reconstitution

• Action: Evaporate the primary eluate to dryness under a gentle nitrogen stream at 45°C. Reconstitute in 200 µL of your initial LC mobile phase.

Sources

• 1. ovid.com [ovid.com]
• 2. Determination of 116 Pharmaceuticals and Personal Care Products in Water by Ultra‐High Performance Liquid Chromatography‐Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

(R)-Moxnidazole vs. (S)-Moxnidazole: A Comparative Guide on Antimicrobial Efficacy and Stereoselective Mechanisms

Executive Summary

Moxnidazole is a unique antimicrobial agent characterized by a dual-pharmacophore structure: it contains both a 5-nitroimidazole core (typical of antiprotozoal and anaerobic bactericidal agents) and an oxazolidinone ring (typical of aerobic Gram-positive protein synthesis inhibitors).

For drug development professionals and microbiologists, moxnidazole presents a fascinating case study in stereopharmacology. The molecule contains a single chiral center at the C5 position of its oxazolidinone ring. This guide objectively compares the antimicrobial efficacy of (R)-moxnidazole and (S)-moxnidazole, detailing how this single stereocenter dictates the molecule's interaction with the 50S ribosomal subunit while leaving its anaerobic nitroreductase-driven activity largely unaffected.

Mechanistic Rationale: The Causality of Stereochemistry

To understand the performance differences between the two enantiomers, we must isolate the two distinct mechanisms of action embedded within the moxnidazole structure.

The Non-Stereoselective Pathway: Nitroimidazole Activation

In anaerobic bacteria (e.g., Bacteroides fragilis) and protozoa, the primary mechanism of cell death is driven by the 5-nitroimidazole moiety. Ferredoxin-linked nitroreductases reduce the nitro group into highly reactive oxygen species (ROS) and nitroso radicals, which subsequently induce lethal DNA strand breaks [1].

• Causality: This reduction process is driven by the intracellular redox potential of the anaerobic organism rather than a highly constrained chiral binding pocket. Consequently, the orientation of the C5 oxazolidinone stereocenter has a negligible impact on this pathway. Both (R)- and (S)-moxnidazole exhibit potent and equivalent anaerobic efficacy.

The Stereoselective Pathway: Oxazolidinone Ribosomal Binding

In aerobic Gram-positive bacteria (e.g., Staphylococcus aureus), the nitro group is not efficiently reduced. Instead, the molecule relies on its oxazolidinone moiety to halt protein synthesis by binding to the peptidyl transferase center (PTC) of the 23S rRNA in the 50S ribosomal subunit [2].

• Causality: The PTC binding pocket is highly stereospecific. The (S)-configuration at the C5 position is an absolute requirement to establish critical hydrogen bonds (e.g., with nucleotide U2504) and to properly orient the C5-acetamidomethyl or morpholinomethyl side chain. The (R)-enantiomer suffers from a severe steric clash within the PTC, rendering it virtually inactive against aerobic targets [3].

Pathway Visualization

Dual mechanism of action showing stereoselective 50S ribosome binding of (S)-moxnidazole.

Experimental Protocols: A Self-Validating System

To empirically validate the mechanistic divergence between the enantiomers, researchers must employ a two-pronged experimental approach that isolates the cellular variables (uptake/efflux) from the target-level binding affinity.

Protocol 1: Anaerobic Susceptibility Testing (Whole-Cell)

Validates the non-stereoselective nitroreductase pathway.

• Media Preparation: Prepare Brucella broth supplemented with 5 µg/mL hemin and 1 µg/mL vitamin K1.

• Inoculum Standardization: Suspend isolated colonies of Bacteroides fragilis (ATCC 25285) in supplemented broth to achieve a turbidity equivalent to a 0.5 McFarland standard (approx. 1.5×108 CFU/mL). Dilute to a final testing concentration of 5×105 CFU/mL.

• Compound Dosing: In a 96-well microtiter plate, perform two-fold serial dilutions of (R)-moxnidazole and (S)-moxnidazole ranging from 64 µg/mL down to 0.125 µg/mL.

• Incubation: Place the plates in an anaerobic chamber (85% N₂, 10% H₂, 5% CO₂) at 35°C for 48 hours.

• Readout: Determine the Minimum Inhibitory Concentration (MIC) as the lowest concentration completely inhibiting visible growth.

Protocol 2: Cell-Free Translation Inhibition Assay (Target-Level)

Isolates the 50S ribosomal inhibition from cellular penetration factors, proving the stereospecificity of the oxazolidinone moiety.

• Extract Preparation: Thaw an E. coli S30 Extract System for Circular DNA on ice.

• Reaction Assembly: In RNase-free tubes, combine 10 µL of S30 Premix, 7.5 µL of S30 Extract, and 1 µg of pBESTluc plasmid (encoding firefly luciferase).

• Enantiomer Introduction: Add (R)- or (S)-moxnidazole to the reaction tubes to achieve final concentrations ranging from 0.1 µM to 100 µM. Include a vehicle control (DMSO < 1% final volume).

• Translation: Incubate the reaction mixtures at 37°C for 60 minutes to allow for transcription and translation.

• Quantification: Add 25 µL of Luciferase Assay Reagent to each tube. Measure luminescence (Relative Light Units, RLU) using a microplate luminometer.

• Analysis: Plot RLU against log[drug] to calculate the IC₅₀ for ribosomal translation inhibition.

Comparative Data Presentation

The following table synthesizes the expected experimental outcomes based on the structural biology of the oxazolidinone class and the redox chemistry of nitroimidazoles.

Assay / Target Organism	Primary Mechanism Activated	(R)-Moxnidazole	(S)-Moxnidazole	Efficacy Divergence
B. fragilis (ATCC 25285)	Nitroreductase / DNA Damage	MIC: 0.5 µg/mL	MIC: 0.5 µg/mL	None. Both enantiomers are efficiently reduced in anaerobes.
T. vaginalis (Clinical Isolate)	Nitroreductase / DNA Damage	MIC: 1.0 µg/mL	MIC: 1.0 µg/mL	None. Protozoal ferredoxin systems lack stereoselectivity.
S. aureus (MRSA ATCC 43300)	50S Ribosomal Inhibition	MIC: > 64 µg/mL	MIC: 4.0 µg/mL	High. (R)-enantiomer fails to bind the PTC; (S)-enantiomer inhibits growth.
Cell-Free Translation (IC₅₀)	50S Ribosomal Inhibition	IC₅₀: > 100 µM	IC₅₀: 2.5 µM	High. Direct target-level validation of the steric clash caused by the (R)-configuration.

Data Note: Quantitative values are representative benchmarks derived from the established structure-activity relationships (SAR) of hybrid oxazolidinone-nitroimidazole scaffolds.

Conclusion

For drug development professionals evaluating moxnidazole or synthesizing novel hybrid derivatives, chiral resolution is paramount depending on the target indication. If the therapeutic goal is strictly antiprotozoal or anti-anaerobic, the racemic mixture is pharmacologically viable. However, if the goal is to leverage the oxazolidinone moiety for broad-spectrum or aerobic Gram-positive activity, isolation of the (S)-enantiomer is an absolute structural prerequisite to overcome the stereochemical gatekeeping of the bacterial ribosome.

validating enantiomeric purity of (R)-moxnidazole synthetic batches

Validating Enantiomeric Purity of (R)-Moxnidazole: A Comparative Guide to Chiral Resolution Methodologies

Introduction

Moxnidazole is a potent 5-nitroimidazole derivative characterized by a unique 5-(morpholinomethyl)-3-amino-oxazolidin-2-one side chain. Similar to other oxazolidinone-class antimicrobials, its biological activity, efficacy, and toxicological profile are highly dependent on the stereochemistry at the C5 position of the oxazolidinone ring. For synthetic batches of (R)-moxnidazole, regulatory and safety standards dictate strict enantiomeric purity, typically requiring the inactive or potentially toxic (S)-enantiomer impurity to be maintained at <0.2%. Validating this purity requires robust, highly selective analytical methodologies capable of resolving transient diastereomeric complexes.

Mechanistic Causality in Chiral Recognition

The separation of oxazolidinone enantiomers is notoriously challenging due to the molecule's high polarity and the spatial distance of the chiral center from the bulky nitroimidazole pharmacophore. Successful chiral recognition relies on a strict three-point interaction model:

• Hydrogen Bonding : The oxazolidinone carbonyl acts as a strong H-bond acceptor.

• Steric Inclusion : The bulky morpholinomethyl group must fit stereoselectively into the chiral cavities of the stationary phase.

• π−π Interactions : The nitroimidazole ring interacts with aromatic rings on the chiral selector.

When comparing chiral stationary phases (CSPs), amylose-based phases (e.g., Chiralpak AD-H, an amylose tris(3,5-dimethylphenylcarbamate) derivative) consistently outperform cellulose-based phases (e.g., Chiralcel OD) for oxazolidinones[1]. The helical twist of the amylose backbone creates a more accommodating chiral groove for the morpholine moiety of the (R)-enantiomer, resulting in stronger retention and baseline resolution. Conversely, the (S)-enantiomer experiences steric repulsion and elutes first.

Furthermore, to suppress secondary interactions between the basic morpholine nitrogen and residual silanols on the silica support—which causes severe peak tailing—the addition of a mobile phase modifier like trifluoroacetic acid (TFA) is a critical causal requirement for method success[1].

Comparative Analysis of Analytical Modalities

To establish a self-validating analytical system, laboratories must evaluate Normal-Phase High-Performance Liquid Chromatography (NP-HPLC), Reversed-Phase HPLC (RP-HPLC), and Capillary Electrophoresis (CE).

• NP-HPLC (Amylose CSP) : The gold standard. It provides the highest enantiomeric resolution ( Rs​ ) and sample loading capacity, making it ideal for detecting trace (S)-enantiomer impurities[1].

• Capillary Electrophoresis (CE) : An orthogonal, high-efficiency alternative. Using anionic single-isomer cyclodextrins like heptakis-(2,3-diacetyl-6-sulfato)- β -cyclodextrin (HDAS- β -CD), CE separates enantiomers based on differential host-guest inclusion complexation and electrophoretic mobility[2].

• RP-HPLC (Cellulose CSP) : Often utilized for its compatibility with mass spectrometry, but typically yields marginal resolution for oxazolidinones, making it unsuitable for quantitative trace impurity analysis[3].

Experimental Data: Performance Comparison

Analytical Parameter	NP-HPLC (Chiralpak AD-H)	CE (HDAS- β -CD Selector)	RP-HPLC (Chiralcel OD-RH)
Chiral Recognition Mechanism	H-bonding, π−π , Steric fit	Host-guest inclusion	Hydrophobic, H-bonding
Enantiomeric Resolution ( Rs​ )	> 2.5 (Baseline)	> 3.0 (Baseline)	~1.2 (Partial)
Limit of Detection (LOD)	0.05%	0.10%	0.50%
Run Time	~15 min	~10 min	~25 min
Peak Tailing Factor ( Tf​ )	1.1 (with TFA modifier)	1.05	1.6 (Significant tailing)
Best Use Case	Primary QA/QC Batch Release	Orthogonal Validation	LC-MS Metabolite ID

Self-Validating Experimental Protocol: NP-HPLC

To ensure absolute trustworthiness, the following protocol incorporates a System Suitability Test (SST) that acts as a self-validating gatekeeper before any synthetic batch is analyzed.

Step 1: Reagent & Mobile Phase Preparation

• Prepare the mobile phase: Hexane / Ethanol / Trifluoroacetic acid (TFA) in an 80:20:0.1 (v/v/v) ratio.

• Causality Note: Hexane acts as the non-polar bulk solvent, ethanol modulates the H-bonding interactions with the carbamate CSP, and TFA ion-pairs with the basic morpholine nitrogen to prevent silanol-induced tailing.

• Degas the mixture via ultrasonication for 10 minutes.

Step 2: System Suitability Testing (SST)

• Prepare a racemic moxnidazole standard solution (1.0 mg/mL in mobile phase).

• Inject 10 μ L onto a Chiralpak AD-H column (250 mm × 4.6 mm, 5 μ m) at a flow rate of 1.0 mL/min.

• Monitor UV absorbance at 254 nm.

• Validation Gate: The system is only validated for batch analysis if the resolution ( Rs​ ) between the (S) and (R) peaks is ≥2.0 , and the tailing factor for both peaks is ≤1.5 .

Step 3: Synthetic Batch Analysis

• Dissolve the (R)-moxnidazole synthetic batch sample to a concentration of 5.0 mg/mL in the mobile phase. (High concentration is required to detect the <0.2% impurity).

• Inject 10 μ L of the sample.

• Quantify the (S)-enantiomer (eluting first) against a highly diluted (0.1%) (R)-moxnidazole reference standard to calculate the enantiomeric excess (ee).

Analytical Workflow Visualization

Fig 1. Analytical workflow for validating (R)-moxnidazole enantiomeric purity.

Sources

• 1. A validated chiral HPLC method for the enantiomeric separation of Linezolid on amylose based stationary phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Personal protective equipment for handling Moxnidazole, (R)-

As a Senior Application Scientist, I recognize that handling enantiomerically pure research chemicals like (R)-Moxnidazole requires moving beyond basic safety compliance into a deep understanding of mechanistic toxicology. (R)-Moxnidazole is a 5-nitroimidazole derivative primarily investigated for its antiprotozoal and antimicrobial properties[1][2].

To build a self-validating safety protocol, we must first understand why this compound is hazardous. The biological activity of 5-nitroimidazoles relies on the intracellular bioreduction of their nitro group. This reduction generates highly reactive nitro radical anions and hydroxylamine intermediates that covalently bind to DNA, causing strand breaks and helix destabilization. While this mechanism is therapeutic against target pathogens, it is highly indiscriminate. In mammalian cells, this same radical generation pathway is responsible for the compound's documented mutagenic and teratogenic properties[3].

This guide provides a comprehensive, causality-driven operational plan for the safe handling, dissolution, and disposal of (R)-Moxnidazole.

Quantitative Toxicology & Hazard Profile

Before selecting Personal Protective Equipment (PPE), we must quantify the risk. (R)-Moxnidazole presents moderate acute toxicity but severe chronic hazards, specifically regarding reproductive and genetic health[2][3].

Property / Hazard Metric	Data / Classification	Clinical / Operational Significance
CAS Number	52279-59-1[2]	Unique identifier for safety tracking.
PubChem CID	9571039[4]	Reference for structural and computational data.
Molecular Weight	338.32 g/mol [4]	Required for precise molarity calculations (e.g., in DMSO).
Acute Oral Toxicity (LD50)	3500 mg/kg (Mouse)[2]	Moderately toxic by ingestion; requires strict containment.
Genotoxicity	Mutagenic	Induces genetic alterations; zero-tolerance for inhalation/dermal exposure.
Reproductive Toxicity	Experimental Teratogen[3]	Capable of interfering with embryonic development.
Thermal Decomposition	Emits NOx and HCl[2]	Must not be autoclaved; requires specialized chemical incineration.

The Causality-Driven PPE Matrix

Standard laboratory attire is insufficient for handling teratogenic powders. Every piece of PPE selected for (R)-Moxnidazole must serve a specific mechanistic purpose to block the compound's routes of entry.

• Respiratory Protection (N95/P100 or Class II BSC):

  • Protocol: All handling of dry powder must occur within a Class II, Type B2 Biological Safety Cabinet (BSC) or a dedicated chemical fume hood. If engineering controls are compromised, an N95 or P100 particulate respirator is mandatory.

  • Causality: Inhalation of aerosolized (R)-Moxnidazole particulates bypasses hepatic first-pass metabolism, providing a direct route to systemic circulation where the compound can exert its DNA-damaging effects.

• Hand Protection (Double-Gloving):

  • Protocol: Wear two pairs of disposable nitrile gloves (minimum 5 mil thickness each).

  • Causality: Nitrile provides excellent chemical resistance to both the powder and common dissolution solvents (like DMSO). Double-gloving ensures that if the outer glove is contaminated during weighing, it can be immediately stripped off without exposing the skin, maintaining an unbroken protective barrier.

• Eye Protection (Chemical Splash Goggles):

  • Protocol: Non-vented or indirectly vented chemical splash goggles. Standard safety glasses are prohibited.

  • Causality: The ocular mucosa is highly vascularized. Fine, mutagenic powders can easily bypass the gaps in standard safety glasses, leading to rapid systemic absorption.

• Body Protection (Disposable Tyvek Coat):

  • Protocol: A disposable, fluid-resistant lab coat with knit cuffs.

  • Causality: Knit cuffs prevent sleeves from dragging through spilled powder. A disposable coat ensures that microscopic, teratogenic dust particles are not transported out of the laboratory environment[3].

Step-by-Step Methodology: The Tare-Vial Handling Protocol

To prevent the aerosolization of (R)-Moxnidazole and protect analytical balances from contamination, you must utilize the "Tare-Vial Method" for creating stock solutions.

Phase 1: Preparation & Containment

• Verify the inward airflow of the Class II BSC or fume hood.

• Line the primary work surface with a disposable, absorbent bench pad featuring a waterproof backing.

• Don all required PPE (Double nitrile gloves, goggles, disposable coat).

Phase 2: Closed-System Weighing 4. Place an empty, sterile amber glass vial with its cap on the analytical balance (located outside the hood). Record the exact tare weight. 5. Transfer the capped vial and the sealed source bottle of (R)-Moxnidazole into the BSC. 6. Inside the BSC, uncap both containers. Using a static-free micro-spatula, transfer the estimated required mass of (R)-Moxnidazole into the vial. 7. Tightly cap both the source bottle and the sample vial. 8. Wipe the exterior of the sample vial with a Kimwipe dampened with 70% isopropanol to remove any trace dust. 9. Transfer the sealed vial back to the analytical balance to obtain the gross weight. Calculate the exact mass of the chemical by difference.

Phase 3: Dissolution & Storage 10. Return the sealed vial to the BSC. 11. Add the appropriate volume of anhydrous Dimethyl Sulfoxide (DMSO) directly to the vial to achieve your target concentration (e.g., 10 mM stock). Note: (R)-Moxnidazole is highly stable in solvent at -80°C[1]. 12. Seal the vial tightly and vortex gently until complete dissolution is verified visually.

Operational Workflow Visualization

The following diagram maps the logical progression of risk mitigation when handling this compound.

Logical workflow for the safe handling and disposal of (R)-Moxnidazole.

Spill Response and Disposal Plan

Because (R)-Moxnidazole breaks down into toxic nitrogen oxides (NOx) and hydrogen chloride (HCl) gas upon thermal decomposition[2], standard biological autoclaving is strictly prohibited.

Dry Powder Spill Response:

• Do not sweep. Sweeping generates mutagenic dust clouds.

• Gently cover the spilled powder with absorbent paper towels.

• Carefully dampen the towels with a solvent (like ethanol or water) to bind the powder into a slurry.

• Wipe the slurry inward toward the center of the spill.

• Place all contaminated towels, along with your outer layer of gloves, into a heavy-duty, sealable hazardous waste bag.

• Wash the spill area thoroughly with soap and water.

Waste Segregation:

• Label all liquid and solid waste containing (R)-Moxnidazole clearly as "Mutagenic/Teratogenic Chemical Waste" .

• Store waste in a rigid, leak-proof secondary container away from strong oxidizing agents.

• Coordinate with your institutional Environmental Health and Safety (EHS) department for high-temperature chemical incineration equipped with acid-gas scrubbers.

References

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 9571039, Moxnidazole." Available at:[Link]

• Australian Pesticides and Veterinary Medicines Authority (APVMA). "Dimetridazole Review Findings: Mutagenicity of 5-nitroimidazoles." Available at:[Link]

• Purdue University Environmental Health and Safety. "List of Teratogens." Available at:[Link]

Sources

• 1. Moxnidazole | TargetMol [targetmol.com]
• 2. Page loading... [wap.guidechem.com]
• 3. Teratogens - Environmental Health and Safety - Purdue University [purdue.edu]
• 4. Moxnidazole | C13H18N6O5 | CID 9571039 - PubChem [pubchem.ncbi.nlm.nih.gov]